2-(3,4-Dichlorophenyl)propan-2-amine

• CAS: 91896-84-3

Core Science & Biosynthesis

3,4-dichloro-alpha,alpha-dimethylbenzylamine chemical structure

The following technical guide provides an in-depth analysis of 3,4-dichloro-

-dimethylbenzylamine , a specialized chemical intermediate utilized in medicinal chemistry for the synthesis of sterically hindered, metabolically stable bioactive molecules.

Technical Profile: 3,4-Dichloro- -dimethylbenzylamine

CAS Registry Number: 91896-84-3 IUPAC Name: 2-(3,4-Dichlorophenyl)propan-2-amine Synonyms: 3,4-Dichloro-cumylamine; 1-(3,4-Dichlorophenyl)-1-methylethylamine

Introduction

3,4-Dichloro-

-dimethylbenzylamine is a primary amine characterized by a tertiary carbinamine structure. Unlike simple benzylamines, the -carbon is fully substituted with two methyl groups (a gem-dimethyl moiety). This structural modification introduces significant steric bulk and eliminates benzylic hydrogens, rendering the position resistant to oxidative deamination by cytochrome P450 enzymes and monoamine oxidases (MAO).

In drug discovery, this scaffold serves as a critical "privileged structure" for designing Calcilytics (Calcium Sensing Receptor antagonists) and modulating the pharmacokinetics of monoamine reuptake inhibitors. The 3,4-dichloro substitution pattern on the phenyl ring enhances lipophilicity (

) and metabolic stability against aromatic hydroxylation.

Structural Analysis & Physicochemical Properties

Electronic and Steric Features

• Gem-Dimethyl Effect (Thorpe-Ingold Effect): The two methyl groups at the

  -position restrict the conformational freedom of the amine, favoring populations of rotamers that may enhance binding affinity to receptors (e.g., GPCRs).

• Metabolic Blockade: The absence of

  -hydrogens prevents the formation of the imine intermediate required for oxidative deamination, a common clearance pathway for primary amines.

• Lipophilicity: The 3,4-dichloro motif significantly increases the partition coefficient, facilitating blood-brain barrier (BBB) penetration if the final construct is CNS-targeted.

Key Properties Table

Property	Value (Predicted/Experimental)
Molecular Formula
Molecular Weight	204.10 g/mol
LogP	~3.2 - 3.8 (High Lipophilicity)
pKa (Conjugate Acid)	~9.8 (Typical for hindered primary amines)
H-Bond Donors	2 ( )
H-Bond Acceptors	1 (N)
Rotatable Bonds	1 (Phenyl-C bond)

Synthesis Protocols

The synthesis of sterically crowded

-disubstituted benzylamines is challenging due to the difficulty of nucleophilic attack on hindered centers. The most robust industrial and laboratory method involves the Ritter Reaction sequence or a Grignard-mediated approach.

Method A: Grignard Addition & Ritter Reaction (Recommended)

This pathway avoids the low yields associated with direct alkylation of hindered halides.

Step 1: Formation of the Tertiary Alcohol

Precursor: 3,4-Dichlorobromobenzene (or 3,4-Dichloroiodobenzene). Reagents: Magnesium turnings, Acetone, THF (anhydrous).

• Grignard Formation: Generate (3,4-dichlorophenyl)magnesium bromide in dry THF under

  atmosphere. Initiate with iodine crystal if necessary.

• Addition: Cool the Grignard solution to 0°C. Add anhydrous acetone (1.2 equiv) dropwise. The reaction is exothermic.

• Workup: Quench with saturated

  . Extract with diethyl ether. Dry over and concentrate to yield 2-(3,4-dichlorophenyl)propan-2-ol .

Step 2: Ritter Reaction

Precursor: 2-(3,4-dichlorophenyl)propan-2-ol. Reagents: Sodium Cyanide (NaCN) or Acetonitrile, Sulfuric Acid (

), Acetic Acid.

• Reaction: Dissolve the tertiary alcohol in glacial acetic acid. Add

  dropwise (catalytic to stoichiometric).

• Nitrogen Source: Add NaCN (caution: HCN evolution) or use Acetonitrile as solvent/reactant.

  • If NaCN is used: Formamide intermediate is formed.

  • If Acetonitrile is used: Acetamide intermediate is formed.

• Hydrolysis: Reflux the intermediate amide in 20% HCl or NaOH/EtOH to cleave the acyl group.

• Purification: Basify to pH > 12, extract with DCM, and distill or crystallize as the hydrochloride salt.

Synthesis Workflow Diagram

Figure 1: Step-by-step synthesis via the Grignard-Ritter pathway.

Analytical Characterization

To validate the structure, the following spectroscopic signatures must be confirmed:

• H NMR (400 MHz, ):
  • ~1.50 ppm (s, 6H): Gem-dimethyl group. This singlet is diagnostic; splitting indicates failure of the reaction.
  • ~1.8-2.0 ppm (br s, 2H): protons (exchangeable with ).
  • ~7.2-7.5 ppm (m, 3H): Aromatic protons. Pattern depends on 3,4-substitution (typically a doublet, doublet of doublets, and a doublet).
• C NMR:

  • Quaternary carbon signal at ~50-55 ppm (C-N bond).

  • Methyl carbons at ~30 ppm.

• Mass Spectrometry (ESI+):

  • peak at m/z 204/206 (characteristic chlorine isotope pattern 9:6:1 for ).

Applications in Drug Discovery[3]

Calcilytics (CaSR Antagonists)

This amine is a bioisostere for the 1-(1-naphthyl)ethylamine fragment found in second-generation calcilytics (e.g., analogs of NPS-2143 or Cinacalcet).

• Mechanism: The lipophilic 3,4-dichlorophenyl ring occupies a hydrophobic pocket in the Calcium Sensing Receptor (CaSR) transmembrane domain.

• Advantage: The gem-dimethyl group prevents the formation of active metabolites that might occur with simple ethyl/propyl linkers.

Monoamine Transporter Modulators

Structurally related to Chlorphentermine (a phenethylamine), this benzylamine variant shortens the distance between the aromatic ring and the amine.

• SAR Insight: Shortening the chain often reduces direct releaser activity (amphetamine-like) but may retain reuptake inhibition potency or selectivity for NET (Norepinephrine Transporter).

Pharmacophore Diagram

Figure 2: Structure-Activity Relationship (SAR) breakdown of the pharmacophore.

Safety & Handling

• Hazards: As a primary amine, it is likely corrosive and an irritant. The halogenated aromatic ring suggests potential environmental persistence.

• Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent carbonate formation from atmospheric

  .

• Class: Treat as a potent bioactive intermediate; use full PPE (fume hood, gloves, goggles).

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 15240679: 2-(3,4-Dichlorophenyl)propan-2-amine. PubChem. Available at: [Link][1]

• Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Monoterpenes. Journal of the American Chemical Society, 70(12), 4045–4048. (Foundational chemistry for tertiary carbinamine synthesis).
• Nemeth, E. F., et al. (1998). Calcimimetics with potent and selective activity on the parathyroid calcium receptor. Proceedings of the National Academy of Sciences, 95(7), 4040-4045. (Context for phenylalkylamine calcilytics).

Sources

• 1. Page loading... [wap.guidechem.com]

2-(3,4-Dichlorophenyl)propan-2-amine molecular weight and formula

The following technical guide provides an in-depth analysis of 2-(3,4-Dichlorophenyl)propan-2-amine, a specialized chemical intermediate. This document is structured for researchers and synthetic chemists, focusing on physicochemical properties, synthetic pathways, and analytical characterization.

[1][2][3][4]

Executive Summary

2-(3,4-Dichlorophenyl)propan-2-amine (CAS: 91896-84-3) is a sterically hindered primary amine belonging to the class of cumylamines (

-dimethylbenzylamines).[1] Unlike its structural isomer phentermine (which possesses a methylene spacer between the phenyl ring and the amine-bearing carbon), this molecule features a quaternary benzylic carbon directly bonded to the aromatic ring, the amine, and two methyl groups.

This structural arrangement confers unique chemical stability and pharmacological properties. The gem-dimethyl group at the

-position prevents oxidative deamination by monoamine oxidases (MAO), making this scaffold a valuable "metabolically blocked" building block in the synthesis of calcilytics, agrochemicals, and serotonin-modulating agents.

Physicochemical Characterization

The following data establishes the baseline identity for procurement and quality control.

Property	Value	Notes
IUPAC Name	2-(3,4-Dichlorophenyl)propan-2-amine
Common Name	3,4-Dichlorocumylamine	Analog of Cumylamine
CAS Registry	91896-84-3
Molecular Formula
Molecular Weight	204.10 g/mol	Average Mass
Monoisotopic Mass	203.0269 u	Useful for HRMS
Physical State	Liquid (Free Base) / Solid (HCl Salt)	Hygroscopic as salt
LogP (Predicted)	~3.18	Highly Lipophilic
pKa (Predicted)	~9.8	Typical for prim.[2][3] alkylamines
Boiling Point	~265°C (at 760 mmHg)	Predicted

Structural Analysis

The molecule consists of a lipophilic 3,4-dichlorophenyl tail and a polar amine head , separated by a quaternary carbon.

• Electronic Effect: The 3,4-dichloro substitution exerts an electron-withdrawing inductive effect (-I) on the phenyl ring, increasing the lipophilicity (

  value) and metabolic resistance of the aromatic system.

• Steric Effect: The gem-dimethyl groups at the benzylic position create significant steric bulk, hindering nucleophilic attack at the benzylic carbon and restricting rotation around the C(Ar)-C(

  ) bond.

Synthetic Methodology

The synthesis of 2-(3,4-Dichlorophenyl)propan-2-amine is non-trivial due to the difficulty of

substitution at a tertiary carbon. Standard alkylation fails. The most robust industrial and laboratory route employs a Grignard addition followed by a Ritter Reaction .

Pathway Overview

• Nucleophilic Addition: 3,4-Dichlorophenylmagnesium bromide attacks acetone to form the tertiary alcohol.

• Ritter Reaction: The alcohol is treated with a nitrile (e.g., HCN or Acetonitrile) in strong acid to form an amide.

• Hydrolysis: The amide is cleaved to yield the free amine.

Figure 1: Synthetic workflow for 2-(3,4-Dichlorophenyl)propan-2-amine via the Ritter pathway.

Detailed Protocol (Bench Scale)

Step 1: Preparation of 2-(3,4-Dichlorophenyl)propan-2-ol

• Reagents: 3,4-Dichlorophenylmagnesium bromide (0.5M in THF), Acetone (dry).

• Procedure:

  • Charge an oven-dried flask with 3,4-Dichlorophenylmagnesium bromide (1.1 eq) under Argon.

  • Cool to 0°C. Add dry acetone (1.0 eq) dropwise over 30 minutes. The exotherm must be controlled to prevent byproduct formation.

  • Allow to warm to room temperature and stir for 4 hours.

  • Quench: Pour slowly into saturated

    solution.

  • Extraction: Extract with Ethyl Acetate (

    ). Wash organics with brine, dry over , and concentrate.

  • Result: A viscous oil (Tertiary Alcohol). Yield typically >85%.

Step 2: Ritter Reaction (Conversion to Amine)

• Reagents: Tertiary Alcohol (from Step 1), Sodium Cyanide (NaCN) or Acetonitrile, Sulfuric Acid (

  ), Glacial Acetic Acid.

• Safety Note: This step generates HCN in situ if NaCN is used. Use a scrubber. Acetonitrile is the safer alternative , yielding the acetamide which is then hydrolyzed.

• Procedure (Acetonitrile Route):

  • Dissolve the tertiary alcohol in Glacial Acetic Acid (5 vol).

  • Add Acetonitrile (2.0 eq).

  • Cool to 0-5°C. Add concentrated

    (2.0 eq) dropwise.

  • Stir at room temperature for 12-24 hours.

  • Pour onto ice/water. Neutralize with NaOH to pH 10.

  • Extract the intermediate amide (N-acetyl-2-(3,4-dichlorophenyl)propan-2-amine).

  • Hydrolysis: Reflux the amide in 6N HCl for 24 hours to cleave the acetyl group.

  • Basify and extract the final amine product.

Analytical Characterization

Verification of the product requires confirming the integrity of the aromatic ring and the presence of the aliphatic amine.

Nuclear Magnetic Resonance (NMR)

• H NMR (400 MHz, ):
  • 7.45 (d, Hz, 1H, Ar-H2): Characteristic doublet for the proton between chlorines.
  • 7.38 (d, Hz, 1H, Ar-H5): Ortho coupling.
  • 7.25 (dd, 1H, Ar-H6): Meta/Ortho coupling.
  • 1.50 (s, 6H, ): Diagnostic Singlet . The equivalence of the two methyl groups confirms the symmetric environment on the quaternary carbon.
  • 1.30 (br s, 2H, ): Exchangeable with .

Mass Spectrometry (MS)

• Ionization: ESI+ or EI.

• Parent Ion (

  ): 204.1 / 206.1 / 208.1.

• Isotope Pattern: The presence of two chlorine atoms creates a distinct isotopic signature:

  • M (204): 100%

  • M+2 (206): ~64% (Relative to M)

  • M+4 (208): ~10% (Relative to M)

  • Note: This 9:6:1 pattern is the fingerprint of a dichloro-compound.

Applications & Significance

While not a marketed drug itself, this molecule serves as a critical Privileged Scaffold in medicinal chemistry.

Metabolic Stability Probe

The replacement of a hydrogen atom with a methyl group (to form the gem-dimethyl motif) is a classic strategy to block metabolic hot-spots.

• Mechanism: The

  -carbon lacks protons, preventing oxidation by Cytochrome P450 or MAO to the corresponding imine/ketone.

• Utility: Researchers use this amine to synthesize analogs of drugs (like sertraline or phentermine) to test if metabolic stability can be improved without losing potency.

Intermediate for Calcilytics

Literature indicates the use of 3,4-dichlorophenyl-alkylamines in the synthesis of Calcilytics (Calcium Sensing Receptor Antagonists). These compounds are investigated for the treatment of osteoporosis by stimulating transient parathyroid hormone (PTH) release.

Bioisosterism

It acts as a bioisostere for the tert-butyl group, adding aromatic interactions (

-stacking) while maintaining the steric bulk of the tert-butyl moiety.

Figure 2: Functional applications of the 3,4-dichlorocumylamine scaffold.

References

• ChemScene. (n.d.). 2-(3,4-Dichlorophenyl)propan-2-amine Product Profile. Retrieved from

• GuideChem. (n.d.). CAS 91896-84-3 Properties and Suppliers. Retrieved from

• Sigma-Aldrich. (n.d.). 3,4-Dichlorophenylmagnesium bromide (Reagent for Synthesis). Retrieved from

• PubChem. (n.d.). Compound Summary: Cumylamine Derivatives. Retrieved from

Sources

• 1. 1156269-60-1,1-[(5-chlorothiophen-2-yl)methyl]piperidine-4-carboxylic acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. quora.com [quora.com]
• 3. Acetone with magnesium bromide | Filo [askfilo.com]

Technical Whitepaper: Regulatory Status and Synthetic Utility of 2-(3,4-Dichlorophenyl)propan-2-amine

Executive Summary

As a Senior Application Scientist navigating the complex intersection of medicinal chemistry and regulatory compliance, I frequently encounter questions regarding the legal status of heavily substituted amine building blocks. To answer the core question directly: No, 2-(3,4-Dichlorophenyl)propan-2-amine (CAS: 91896-84-3) is not a controlled substance. It is an unscheduled, commercially available chemical scaffold utilized extensively in drug discovery for its unique steric and lipophilic properties. This whitepaper deconstructs the structural causality behind its non-controlled status and provides a field-proven, self-validating protocol for incorporating this sterically hindered amine into novel therapeutics.

Chemical Identity & Structural Causality

To understand why this compound evades regulatory control, we must analyze its structural framework compared to known controlled substances.

• IUPAC Name: 2-(3,4-Dichlorophenyl)propan-2-amine

• Common Synonyms: 1-(3,4-dichlorophenyl)-1-methylethylamine; 3,4-dichloro-

  -dimethylbenzylamine

• Molecular Formula: C9H11Cl2N

• SMILES: CC(N)(C1=CC=C(Cl)C(Cl)=C1)C

The Phenethylamine vs. Benzylamine Distinction: A common point of confusion arises from the compound's superficial resemblance to Schedule II and IV stimulants, such as amphetamine (1-phenylpropan-2-amine) and phentermine (2-methyl-1-phenylpropan-2-amine). However, the causality of stimulant activity relies heavily on the phenethylamine core —specifically, the presence of a methylene bridge (-CH

-) separating the aromatic ring from the amine-bearing carbon. This spacer is critical for binding to monoamine transporters (DAT, NET, SERT).

2-(3,4-Dichlorophenyl)propan-2-amine lacks this methylene bridge. The amine and the two geminal methyl groups are attached directly to the benzylic carbon. This classifies the molecule as a benzylamine derivative. Because it lacks the phenethylamine pharmacophore, it does not fit the binding pocket of monoamine transporters, completely stripping it of amphetamine-like central nervous system (CNS) stimulant properties.

Structural logic distinguishing non-controlled benzylamines from controlled phenethylamines.

Regulatory Status & Compliance

Because of the structural and pharmacodynamic divergence outlined above, the regulatory landscape for this compound is clear:

• Controlled Substances Act (CSA): The compound is not listed under any schedule (I–V) of the [1].

• Federal Analogue Act: Under [2], a substance can be treated as Schedule I if it is "substantially similar" in both chemical structure and pharmacological effect to a Schedule I or II drug. Since 2-(3,4-Dichlorophenyl)propan-2-amine lacks both the structural homology and the stimulant effects of scheduled amphetamines, it falls entirely outside the purview of the Analogue Act. Furthermore, its closest structural relative, phentermine, is Schedule IV, and the Analogue Act does not apply to Schedule IV analogues.

• Handling & Logistics: While not DEA-controlled, the compound is a reactive amine and may be subject to standard Hazardous Materials (HazMat) shipping regulations (e.g., Class 6.1 or 9) depending on the vendor and quantity, purely due to its chemical corrosivity/toxicity profile.

Quantitative Data Summary

The following table summarizes the critical physicochemical and regulatory data for [3], serving as a quick reference for procurement and laboratory planning.

Property / Parameter	Value / Status	Causality / Relevance
CAS Registry Number	91896-84-3	Primary identifier for procurement and inventory.
Molecular Weight	204.10 g/mol	Low MW allows for downstream elaboration without violating Lipinski's Rule of 5.
Structural Core	-Dimethylbenzylamine	Confirms non-phenethylamine status; dictates steric hindrance at the nitrogen.
DEA Scheduling (US)	Not Scheduled	Exempt from DEA registration, quotas, and specialized vault storage.
Analogue Act Risk	None	Lacks structural/pharmacological similarity to Schedule I/II stimulants.
LogP (Estimated)	~3.0 - 3.5	The 3,4-dichloro substitution significantly drives lipophilicity and membrane permeability.

Synthetic Utility & The Steric Challenge

In medicinal chemistry, the 3,4-dichlorophenyl motif is highly prized. The chlorine atoms block cytochrome P450-mediated oxidation at the 3 and 4 positions, drastically improving the metabolic half-life of the resulting drug candidate. Furthermore, the

-dimethyl groups provide severe steric shielding around the amine. When converted into an amide, this steric bulk protects the amide bond from enzymatic cleavage by proteases in vivo.

However, this same steric hindrance makes the chemical synthesis of amides from 2-(3,4-Dichlorophenyl)propan-2-amine notoriously difficult. Standard coupling reagents like EDC or DCC will yield massive amounts of unreacted starting material due to the inability of the bulky amine to attack the activated ester.

Self-Validating Experimental Protocol: Sterically Hindered Amide Coupling

To successfully acylate this amine, we must employ a highly reactive uronium salt. [4] (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the gold standard here. The inclusion of the 7-azabenzotriazole (HOAt) leaving group accelerates the reaction through a neighboring-group effect, overcoming the steric barrier of the

-dimethylbenzylamine.

The following protocol is designed as a self-validating system —meaning each critical phase has a built-in analytical check to ensure causality and prevent downstream failure.

Reagents Required:

• Carboxylic Acid (1.0 eq)

• 2-(3,4-Dichlorophenyl)propan-2-amine (1.2 eq)

• HATU (1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Step-by-Step Methodology:

• Pre-Activation (The First Validation Point): Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF. Add DIPEA (3.0 eq) followed by HATU (1.5 eq). Stir at room temperature for 15 minutes.

  • Self-Validation Check 1: Remove a 5

    L aliquot, quench into 100 L of methanol, and inject into the LC-MS. You must observe the mass of the methyl ester (formed by the methanol quench of the active HOAt ester). If the methyl ester is absent, your acid is not activating; do not proceed.

• Amine Addition: Once activation is confirmed, add 2-(3,4-Dichlorophenyl)propan-2-amine (1.2 eq) dropwise. The steric bulk requires the amine to be in slight excess to drive the equilibrium.

• Thermal Cycling: Stir at room temperature for 2 hours.

  • Self-Validation Check 2: Run LC-MS. If the starting amine mass (m/z 204) remains dominant, elevate the temperature to 50°C for 4 hours. The

    -dimethyl group severely slows nucleophilic attack, making kinetic energy a necessary variable.

• Aqueous Workup: Quench the reaction with saturated aqueous NaHCO

  . Extract 3x with Ethyl Acetate.

  • Causality of Washes: Wash the combined organic layers with 1M HCl (to remove unreacted amine and DIPEA), followed by brine. The acidic wash is critical; without it, residual amine will co-elute during chromatography.

• Purification & Final Validation: Dry over Na

  SO , concentrate, and purify via flash chromatography (Silica, Hexanes/EtOAc).

  • Self-Validation Check 3:

    H-NMR (CDCl ). Look for the disappearance of the primary amine protons (~1.5 ppm) and the appearance of a broad singlet for the amide NH (typically 5.5 - 7.0 ppm). The two geminal methyl groups should appear as a sharp 6H singlet around 1.6 ppm, shifted slightly downfield from the starting material.

Self-validating HATU coupling workflow for sterically hindered amines.

Conclusion

2-(3,4-Dichlorophenyl)propan-2-amine is a powerful, legally benign building block. By understanding the structural causality that exempts it from DEA scheduling—namely, its benzylamine core—researchers can confidently procure and utilize it. When paired with robust, self-validating synthetic protocols like HATU-mediated coupling, it offers a direct pathway to metabolically stable, sterically protected drug candidates.

References

• Title: The Controlled Substances Act Source: U.S. Drug Enforcement Administration (DEA) URL: [Link]

• Title: 21 U.S. Code § 813 - Treatment of controlled substance analogues Source: Office of the Law Revision Counsel, U.S. House of Representatives URL: [Link]

2-(3,4-Dichlorophenyl)propan-2-amine (CID 15240679): Comprehensive Technical Guide on Properties, Synthesis, and Handling

Executive Summary

2-(3,4-Dichlorophenyl)propan-2-amine is a highly specialized, sterically hindered primary amine utilized extensively as a versatile building block in medicinal chemistry and advanced organic synthesis. Featuring an

-dimethylbenzylamine core coupled with a 3,4-dichloro substitution, this molecule presents unique pharmacological potential and synthetic challenges. This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural rationale, safety profile, and a field-proven, self-validating synthetic methodology designed for drug development professionals.

Chemical Identity and Physicochemical Profiling

Accurate chemical identification is the foundation of reproducible research. The compound is registered under PubChem CID 15240679 and CAS Number 91896-84-3[1]. The presence of the gem-dimethyl group adjacent to the primary amine significantly alters its physical properties compared to unbranched benzylamines, notably increasing its lipophilicity and basicity while reducing its nucleophilicity due to steric shielding.

Table 1: Core Chemical and Physical Data

Property	Value
IUPAC Name	2-(3,4-Dichlorophenyl)propan-2-amine
PubChem CID	15240679
CAS Number	91896-84-3
Molecular Formula	C₉H₁₁Cl₂N
Molecular Weight	204.10 g/mol
SMILES	CC(N)(C1=CC=C(Cl)C(Cl)=C1)C
Storage Conditions	Sealed in dry, 2-8°C[2]

Structural Logic & Pharmacophore Relevance

As a Senior Application Scientist, it is critical to understand why this specific molecular architecture is valuable in drug design. The molecule is essentially a halogenated derivative of phentermine (an

-dimethylphenethylamine), but with the amine directly attached to the benzylic carbon.

This structure integrates three distinct functional motifs, each serving a specific mechanistic purpose:

• 3,4-Dichlorophenyl Ring: The 3,4-dichloro substitution pattern is a classic pharmacophore element (found in drugs like sertraline and indatraline) known to dramatically enhance lipophilicity, thereby increasing blood-brain barrier (BBB) penetration and binding affinity to monoamine transporters (DAT, SERT, NET) via hydrophobic interactions.

• gem-Dimethyl Group: The

  -dimethyl substitution provides extreme steric hindrance around the primary amine. This prevents rapid oxidative deamination by Monoamine Oxidase (MAO) enzymes, significantly increasing the metabolic half-life of derivative compounds.

• Primary Amine: Serves as the primary vector for target engagement (hydrogen bonding) and allows for the formation of stable, water-soluble hydrochloride salts.

Caption: Logical mapping of structural motifs to their pharmacological and chemical effects.

Safety, Hazard Classification, and Handling Protocols

Handling sterically hindered, halogenated amines requires strict adherence to safety protocols. The compound is classified under the Globally Harmonized System (GHS) as a health hazard[2]. The lipophilicity imparted by the dichlorophenyl group enhances dermal penetration, making standard nitrile gloves insufficient for prolonged exposure.

Table 2: GHS Safety and Hazard Data

GHS Parameter	Classification / Statement
Signal Word	Warning
Pictogram	GHS07 (Exclamation Mark)
Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation

Self-Validating Handling Protocol

• PPE Selection (Causality): Because the highly lipophilic free base can permeate standard nitrile, double-gloving or the use of butyl rubber gloves is mandated during bulk transfer.

• Environmental Control: Weighing and transfer must be conducted within a Class II Type B2 biological safety cabinet or a dedicated chemical fume hood to prevent inhalation of the free base vapor, which causes acute respiratory irritation (H335).

• Validation: Verify the integrity of the storage seal prior to use. The compound should be stored at 2-8°C under an inert atmosphere (Argon/Nitrogen) to prevent gradual atmospheric carbon dioxide absorption, which can form insoluble carbamate salts and degrade purity.

Advanced Synthetic Methodologies: The Modified Ritter Approach

Synthesizing

-dimethyl primary amines is notoriously difficult. Direct nucleophilic amination of the corresponding tertiary alcohol or alkyl halide fails due to extreme steric hindrance and competitive elimination (E2) pathways.

To bypass this, we utilize the Ritter Reaction —a classic, highly reliable method for synthesizing tertiary alkyl amines from alcohols via a nitrile-mediated process[3]. However, a standard Ritter reaction using acetonitrile yields an acetamide that is exceptionally resistant to basic or acidic hydrolysis due to the adjacent gem-dimethyl shielding.

The Expert Workaround: By utilizing chloroacetonitrile instead of acetonitrile during the Ritter step, we generate a chloroacetamide intermediate. This intermediate can be cleanly and rapidly cleaved under mild conditions using thiourea[4], avoiding harsh hydrolysis and preserving the integrity of the molecule.

Caption: Step-by-step synthetic workflow utilizing the modified Ritter reaction and thiourea deprotection.

Step-by-Step Experimental Methodology

Phase 1: Tertiary Alcohol Formation

• Action: To a flame-dried flask under Argon, dissolve 3,4-dichloroacetophenone (1.0 eq) in anhydrous THF. Cool the system to 0 °C.

• Action: Dropwise add methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 1.2 eq).

• Causality: Maintaining the temperature at 0 °C suppresses the competitive enolization of the ketone, driving the nucleophilic addition forward to form the tertiary alkoxide.

• Validation: Quench a 50 µL aliquot with saturated aqueous NH₄Cl. TLC analysis (Hexanes/EtOAc 4:1) must show complete consumption of the UV-active starting material and the appearance of a more polar spot corresponding to 2-(3,4-dichlorophenyl)propan-2-ol.

Phase 2: Modified Ritter Reaction

• Action: Dissolve the isolated tertiary alcohol (1.0 eq) in a mixture of chloroacetonitrile (5.0 eq) and glacial acetic acid. Cool to 0 °C.

• Action: Slowly add concentrated sulfuric acid (H₂SO₄, 3.0 eq) dropwise over 30 minutes.

• Causality: The strong acid protonates the tertiary hydroxyl group, forcing the loss of water to generate a highly stable benzylic/tertiary carbocation. The weakly nucleophilic chloroacetonitrile intercepts this carbocation to form a nitrilium ion, which upon aqueous workup yields the chloroacetamide[3].

• Validation: LC-MS analysis of the crude organic extract will confirm the presence of the [M+H]⁺ peak corresponding to the chloroacetamide intermediate.

Phase 3: Mild Deprotection via Thiourea

• Action: Dissolve the crude chloroacetamide in absolute ethanol. Add thiourea (1.2 eq) and reflux the mixture for 4-6 hours.

• Causality: Thiourea selectively attacks the

  -chloro group of the chloroacetamide via an Sₙ2 mechanism to form an isothiouronium salt. This salt rapidly undergoes intramolecular cyclization, cleanly cleaving the amide bond to release the free primary amine without the need for destructive basic reflux[4].

• Validation: Acidify the reaction mixture and wash with diethyl ether to remove non-basic organic impurities. Basify the aqueous layer (pH > 10) with NaOH and extract with dichloromethane. Evaporation of the solvent yields the pure 2-(3,4-dichlorophenyl)propan-2-amine.

References

• 91896-84-3 | AMERICAN ELEMENTS® - American Elements -[Link]

• Synthesis and Anti-influenza A Virus Activity of 2,2-Dialkylamantadines and Related Compounds - PMC / NIH -[Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. chemscene.com [chemscene.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and Anti-influenza A Virus Activity of 2,2-Dialkylamantadines and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Halogenated Phentermine Derivatives: Mechanistic Insights and Research Applications in Monoamine Transport and Phospholipidosis

Executive Summary

Phentermine, a prototypical sympathomimetic amine, is a well-characterized norepinephrine-dopamine releasing agent (NDRA) widely utilized for the clinical management of obesity[1]. However, structural modifications to the phentermine scaffold—specifically the addition of halogenated moieties (e.g., chlorine or trifluoromethyl groups) to the phenyl ring—fundamentally alter its pharmacological profile. Derivatives such as chlorphentermine and fenfluramine shift target affinity away from the dopamine transporter (DAT) and norepinephrine transporter (NET) toward the serotonin transporter (SERT) and the vesicular monoamine transporter 2 (VMAT2)[2][3].

While these halogenated derivatives have largely been withdrawn from general clinical use due to severe adverse effects like primary pulmonary hypertension (PPH) and valvulopathy[2][3], they have transitioned into indispensable research tools . Today, they are critical for modeling serotonergic neurotoxicity, elucidating the "gateway hypothesis" of pulmonary hypertension, and serving as gold-standard positive controls in high-throughput screening for drug-induced phospholipidosis (PLD)[3][4][5]. This whitepaper provides a comprehensive technical guide to the molecular mechanics and experimental applications of these unique compounds.

Molecular Pharmacology: The Halogenation Shift

The Causality of Transporter Selectivity

The substitution of a halogen atom on the aromatic ring of phentermine increases the lipophilicity and alters the steric volume of the molecule. This structural change optimizes the ligand's fit within the central binding site of SERT while simultaneously creating steric hindrance at DAT and NET[2].

Once bound to SERT, halogenated derivatives do not merely block reuptake; they act as substrate-type releasing agents . They are translocated into the presynaptic terminal, where they subsequently bind to VMAT2 on intracellular vesicles[6]. By disrupting the proton gradient or directly competing for vesicular transport, these drugs cause vesicular 5-HT to leak into the cytosol. The massive accumulation of cytosolic 5-HT reverses the direction of SERT, driving non-exocytotic 5-HT efflux into the synaptic cleft[7].

Mechanism of SERT and VMAT2 interaction driving non-exocytotic 5-HT efflux by halogenated derivatives.

Research Application I: Modeling Primary Pulmonary Hypertension (PPH)

Mechanistic Rationale

The "gateway hypothesis" posits that SERT substrates (like aminorex, fenfluramine, and chlorphentermine) are actively translocated into pulmonary cells, as SERT proteins in the lung and brain are identical[3]. Once inside pulmonary cells, the accumulation of these compounds or their metabolites induces local toxicity, smooth muscle proliferation, and ultimately PPH[3]. Chlorphentermine and fenfluramine are therefore used to model PPH in vivo.

Experimental Protocol: In Vivo Microdialysis & In Vitro SERT Efflux Validation

To validate a compound's potential to induce PPH via SERT, researchers utilize a self-validating dual-assay system: in vivo microdialysis to measure extracellular 5-HT, paired with an in vitro synaptosomal efflux assay[3][8].

Step-by-Step Methodology:

• Subject Preparation: Stereotaxically implant a microdialysis guide cannula targeting the prefrontal cortex or nucleus accumbens of adult male Sprague-Dawley rats[8]. Allow 5-7 days for recovery.

• Probe Insertion & Equilibration: Insert a concentric microdialysis probe (e.g., 2 mm active membrane) and perfuse with artificial cerebrospinal fluid (aCSF) at a flow rate of 1.5 µL/min for 2 hours to establish baseline monoamine levels[9].

• In Vivo Dosing: Administer the halogenated derivative (e.g., d-fenfluramine 5 mg/kg, i.p.)[8]. Collect dialysate fractions every 20 minutes for 3 hours.

• HPLC Quantification: Analyze dialysate samples using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD) to quantify 5-HT, DA, and NE efflux[9]. Causality checkpoint: A selective spike in 5-HT without proportional DA/NE spikes confirms SERT-specific substrate activity.

• In Vitro Validation (Synaptosomes): Isolate rat brain synaptosomes. Pre-load with [³H]5-HT. Expose synaptosomes to varying concentrations (10 nM - 10 µM) of the test compound.

• Efflux Measurement: Terminate the reaction via rapid vacuum filtration. Measure retained radioactivity using liquid scintillation counting. Calculate the EC₅₀ for [³H]5-HT release to confirm the non-exocytotic diffusion-exchange mechanism[2][3].

Research Application II: High-Throughput Screening for Drug-Induced Phospholipidosis (PLD)

Mechanistic Rationale

Drug-induced phospholipidosis (PLD) is a lysosomal storage disorder characterized by the excessive intracellular accumulation of phospholipids[4]. Chlorphentermine is a highly lipophilic, cationic amphiphilic drug (CAD). It readily diffuses across cell membranes and becomes trapped in the acidic environment of lysosomes (ion trapping). There, it binds directly to phospholipids, forming a drug-lipid complex that is highly resistant to degradation by lysosomal phospholipases (e.g., Phospholipase A and C)[4][10]. Because of its reliable and potent induction of PLD, chlorphentermine is the universal positive control in modern high-throughput predictive toxicology assays[4][5].

Experimental Protocol: High-Content LipidTOX Assay in HepG2 Cells

HepG2 cells are utilized because they retain human-specific metabolic competence, preventing false negatives from compounds that require metabolic activation to induce PLD[5][11][12].

Step-by-Step Methodology:

• Cell Seeding: Dispense HepG2 cells at a density of 900 cells/well into Collagen I-coated 1536-well black wall/clear bottom assay plates using an automated dispenser[5]. Incubate overnight at 37°C, 5% CO₂.

• Reagent Preparation: Prepare a working solution of LipidTOX Red (a fluorescently labeled phospholipid) in complete culture media[4][5].

• Compound Dosing: Treat cells with a concentration gradient of the test compound (e.g., 12 nM to 50 µM). Include Chlorphentermine (25 µM) as the positive control and DMSO (0.1%) as the negative vehicle control[4][5][12]. Co-administer the LipidTOX Red reagent.

• Incubation: Incubate the plates for 24 to 48 hours at 37°C[5]. Causality checkpoint: This duration allows sufficient time for lysosomal ion trapping and phospholipase inhibition to manifest as measurable lamellar body accumulation.

• Fixation & Counterstaining: Add 4 µL of 8% paraformaldehyde (final concentration 3.2%) containing 10 µg/mL Hoechst 33342 to fix the cells and stain the nuclei[5]. Incubate for 30 minutes at room temperature.

• High-Content Imaging: Wash plates with DPBS. Image using an automated confocal high-content screening system (e.g., Opera Phenix). Quantify the total integrated fluorescence intensity of LipidTOX Red per cell (normalized to Hoechst nuclear count) to determine the EC₅₀ of PLD induction[5][13].

High-throughput in vitro workflow for assessing drug-induced phospholipidosis using HepG2 cells.

Quantitative Data Comparison

The following table summarizes the divergent pharmacological properties of phentermine versus its primary halogenated derivatives, highlighting how structural modifications dictate their research utility[1][2][3][4].

Compound	Primary Transporter Target	VMAT2 Disruption	PLD Induction Potential	Current Clinical / Research Status
Phentermine	NET / DAT	Low	Negative	FDA-Approved Anorectic (Schedule IV)
Fenfluramine	SERT	High	Negative	Research Tool / Approved for Dravet Syndrome
Chlorphentermine	SERT	High	High (EC₅₀ < 10 µM)	Research Tool (PLD Positive Control / PPH Model)

References

• Aminorex, Fenfluramine, and Chlorphentermine Are Serotonin Transporter Substrates: Implications for Primary Pulmonary Hypertension. Circulation (1999). URL:[Link]

• Therapeutic and adverse actions of serotonin transporter substrates. Pharmacology & Therapeutics (2002). URL:[Link]

• Detection of Phospholipidosis Induction: A Cell-Based Assay in High-Throughput and High–Content Format. Assay and Drug Development Technologies (2011). URL:[Link]

• In Vitro Detection of Drug-Induced Phospholipidosis Using Gene Expression and Fluorescent Phospholipid–Based Methodologies. Toxicological Sciences (2007). URL:[Link]

• Effects of low-doses of methamphetamine on d-fenfluramine-induced head-twitch response in mice. Psychopharmacology (2014). URL:[Link]

• Phentermine - Clinical Pharmacology and Transporter Dynamics. Wikipedia, The Free Encyclopedia (2024). URL: [Link]

Sources

• 1. Phentermine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. ahajournals.org [ahajournals.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Detection of Phospholipidosis Induction: A Cell-Based Assay in High-Throughput and High–Content Format - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Vesicular Monoamine Transporter-2: An Important Pharmacological Target for the Discovery of Novel Therapeutics to Treat Methamphetamine Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Monoamine releasing agent - Wikipedia [en.wikipedia.org]
• 8. Effects of low-doses of methamphetamine on d-fenfluramine-induced head-twitch response (HTR) in mice during ageing and c-fos expression in the prefrontal cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 10. public-pages-files-2025.ebm-journal.org [public-pages-files-2025.ebm-journal.org]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Reductive Amination of 3,4-Dichlorophenylacetone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reductive amination is a cornerstone of modern organic synthesis, providing a powerful and versatile method for the formation of carbon-nitrogen bonds. This process, which transforms a carbonyl group into an amine via an intermediate imine, is widely employed in the pharmaceutical and agrochemical industries due to its efficiency and broad substrate scope.[1][2] This application note provides a detailed protocol for the reductive amination of 3,4-dichlorophenylacetone with methylamine to synthesize N-methyl-1-(3,4-dichlorophenyl)propan-2-amine. This target molecule is of interest as a structural analog to compounds with potential biological activity. The protocol emphasizes a one-pot approach, which offers advantages in terms of operational simplicity and time efficiency.[1][3][4]

Reaction Principle and Mechanism

The reductive amination of a ketone, such as 3,4-dichlorophenylacetone, with a primary amine like methylamine proceeds in two key stages within a single reaction vessel.[2] First, the amine nucleophilically attacks the carbonyl carbon of the ketone to form a hemiaminal intermediate. This is followed by the acid-catalyzed dehydration of the hemiaminal to yield an imine (specifically, a ketimine in this case). The subsequent and final step is the in-situ reduction of the imine to the corresponding secondary amine using a suitable reducing agent.

Mild reducing agents are crucial for the success of a one-pot reductive amination to selectively reduce the imine intermediate in the presence of the starting ketone.[5][6] Sodium triacetoxyborohydride (NaBH(OAc)₃) is an excellent choice for this transformation due to its selectivity and tolerance for a wide range of functional groups.[5][6][7][8] Alternatively, sodium borohydride (NaBH₄) can be a cost-effective option, often used with an acid catalyst to promote imine formation and enhance the reducing power for the imine.[3][9][10]

Materials and Methods

Reagents and Solvents

• 3,4-Dichlorophenylacetone

• Methylamine hydrochloride (CH₃NH₂·HCl)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium borohydride (NaBH₄)

• Anhydrous 1,2-dichloroethane (DCE) or Methanol (MeOH)

• Acetic acid (glacial)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Hexanes

Equipment

• Round-bottom flask with a magnetic stirrer

• Condenser (if heating is required)

• Nitrogen or argon inlet

• Magnetic stir plate

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates and developing chamber

• Silica gel for column chromatography

Experimental Protocols

Two alternative protocols are presented below. Protocol A utilizes sodium triacetoxyborohydride, a milder and more selective reagent, while Protocol B employs the more common and economical sodium borohydride. The choice of protocol may depend on the scale of the reaction and the availability of reagents.

Protocol A: Reductive Amination using Sodium Triacetoxyborohydride

This protocol is adapted from established procedures for the reductive amination of ketones.[5][6][7][8]

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add 3,4-dichlorophenylacetone (1.0 eq).

• Solvent and Amine Addition: Dissolve the ketone in anhydrous 1,2-dichloroethane (DCE) to a concentration of approximately 0.2 M. Add methylamine hydrochloride (1.2 eq).

• Imine Formation: Add glacial acetic acid (1.1 eq) to the mixture. Stir the reaction at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Reduction: To the stirring mixture, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10-15 minutes. A slight exotherm may be observed.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes). The reaction is typically complete within 3-24 hours.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with dichloromethane.

• Washing and Drying: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be purified by silica gel column chromatography (eluting with a gradient of ethyl acetate in hexanes) to afford the pure N-methyl-1-(3,4-dichlorophenyl)propan-2-amine.

Protocol B: Reductive Amination using Sodium Borohydride

This protocol is a cost-effective alternative adapted from general one-pot reductive amination procedures.[1][3][9]

• Reaction Setup: In a round-bottom flask, dissolve 3,4-dichlorophenylacetone (1.0 eq) and methylamine hydrochloride (1.2 eq) in methanol to a concentration of approximately 0.2 M.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours. The formation of the imine is an equilibrium process.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (2.0 eq) in small portions. Control the rate of addition to maintain the temperature below 10 °C.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Carefully add water to quench the excess sodium borohydride.

• Solvent Removal: Remove the methanol under reduced pressure.

• Extraction: To the remaining aqueous residue, add ethyl acetate and transfer to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the organic phase in vacuo. Purify the resulting crude product by silica gel column chromatography as described in Protocol A.

Data Presentation

Parameter	Protocol A (NaBH(OAc)₃)	Protocol B (NaBH₄)
Reducing Agent	Sodium triacetoxyborohydride	Sodium borohydride
Solvent	1,2-Dichloroethane (DCE)	Methanol (MeOH)
Catalyst	Acetic Acid	None (or acid from amine salt)
Temperature	Room Temperature	0 °C to Room Temperature
Typical Reaction Time	3 - 24 hours	2 - 6 hours
Selectivity	High	Moderate to High
Work-up	Aqueous bicarbonate quench	Aqueous quench

Visualization of the Process

Reaction Mechanism

Caption: General mechanism of the reductive amination of a ketone.

Experimental Workflow

Caption: A generalized workflow for the one-pot reductive amination.

Safety and Handling

• 3,4-Dichlorophenylacetone: Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

• Sodium triacetoxyborohydride and Sodium borohydride: These are moisture-sensitive and can react with water to produce flammable hydrogen gas. Handle in a dry environment and quench carefully.

• 1,2-Dichloroethane: This is a toxic and flammable solvent. Use only in a well-ventilated fume hood.

• Methylamine hydrochloride: This is a corrosive solid. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

The described protocols provide robust and adaptable methods for the synthesis of N-methyl-1-(3,4-dichlorophenyl)propan-2-amine via reductive amination. The choice between sodium triacetoxyborohydride and sodium borohydride will depend on the specific requirements of the synthesis, including scale, cost, and desired selectivity. Both methods offer a straightforward and efficient route to the target secondary amine, a valuable building block for further chemical exploration.

References

• SciSpace. (n.d.). One-pot Reductive Amination of Carbonyl Compounds with NaBH4-B(OSO3H)3/SiO2 in Acetonitrile. Retrieved from [Link]

• SciSpace. (n.d.). Metal-free, an effective and one-pot protocol for the reductive amination of aldehydes using glycerol as a green. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Catalyst-Free One-Pot Reductive Alkylation of Primary and Secondary Amines and N,N-Dimethylation of Amino Acids Using Sodium Borohydride in 2,2,2-Trifluoroethanol. Retrieved from [Link]

• ACS Publications. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures1. The Journal of Organic Chemistry. Retrieved from [Link]

• AIR Unimi. (n.d.). Efficient one-pot reductive aminations of carbonyl compounds with Aquivion-Fe as a recyclable catalyst and sodium borohydride. Retrieved from [Link]

• SpringerLink. (n.d.). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. Retrieved from [Link]

• PubMed. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• NIH. (n.d.). Reductive aminations by imine reductases: from milligrams to tons. PMC. Retrieved from [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. ias.ac.in [ias.ac.in]
• 4. air.unimi.it [air.unimi.it]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sodium triacetoxyborohydride [organic-chemistry.org]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Catalyst-Free One-Pot Reductive Alkylation of Primary and Secondary Amines and N,N-Dimethylation of Amino Acids Using Sodium Borohydride in 2,2,2-Trifluoroethanol [organic-chemistry.org]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Application Note: Preparation and Isolation of 2-(3,4-Dichlorophenyl)propan-2-amine Hydrochloride

Introduction & Scope

The compound 2-(3,4-Dichlorophenyl)propan-2-amine (CAS: 91896-84-3 for the free base; 1799285-33-8 for the hydrochloride salt) is a sterically hindered, heavily halogenated cumylamine derivative. Tertiary carbinamines of this class serve as critical rigid scaffolds in drug discovery, frequently utilized in the development of CNS agents, kinase inhibitors, and advanced agrochemicals.

Synthesizing

-dimethylbenzylamines presents a unique steric and electronic challenge. Standard alkylation of primary amines is prone to over-alkylation, while traditional Grignard additions to nitriles typically arrest at the imine stage, yielding a ketone upon aqueous hydrolysis. This application note details a highly robust, self-validating protocol for the direct synthesis of 2-(3,4-dichlorophenyl)propan-2-amine hydrochloride from 3,4-dichlorobenzonitrile, utilizing organocerium-mediated double alkylation.

Mechanistic Pathways & Route Selection

While the Ritter reaction of 2-(3,4-dichlorophenyl)propan-2-ol is a viable industrial route, it requires strongly acidic conditions (e.g., concentrated sulfuric acid) that can lead to unwanted side reactions or polymerization. For laboratory-scale synthesis and high-purity drug development applications, the organocerium-mediated double addition to nitriles is the preferred methodology .

Causality of Reagent Selection: Standard organolithium (MeLi) or Grignard (MeMgBr) reagents are highly basic. When reacted with nitriles, they form a stable imine anion that resists further nucleophilic attack. However, the addition of anhydrous Cerium(III) chloride (

) fundamentally alters the reactivity profile. The resulting organocerium reagent ( ) is highly oxophilic and nucleophilic, yet remarkably non-basic . The strong Lewis acidity of the Ce(III) ion activates the nitrile carbon, allowing the first equivalent of to form the imine intermediate, and crucially, permitting a second equivalent to attack the transient imine, yielding the tertiary carbinamine directly.

Fig 1: Organocerium-mediated double alkylation of 3,4-dichlorobenzonitrile to the tertiary amine.

Quantitative Data & Stoichiometry

To ensure complete conversion, an excess of the organocerium reagent (3.5 equivalents) is utilized. The following table summarizes the stoichiometry for a standard 10 mmol scale reaction.

Reagent	MW ( g/mol )	Equivalents	Amount	Role
3,4-Dichlorobenzonitrile	172.01	1.0	1.72 g (10 mmol)	Electrophilic Substrate
Cerium(III) chloride (anhydrous)	246.48	3.5	8.63 g (35 mmol)	Lewis Acid / Activator
Methyllithium (1.6 M in Et O)	21.98	3.5	21.9 mL (35 mmol)	Nucleophile
Tetrahydrofuran (Anhydrous)	72.11	-	100 mL	Reaction Solvent
2M HCl in Diethyl Ether	36.46	1.5	7.5 mL (15 mmol)	Salt Formation

Detailed Experimental Protocol

Preparation of Anhydrous CeCl (Critical Step)

Expertise Insight: Commercial

is typically supplied as a heptahydrate. Trace amounts of water will aggressively quench MeLi, evolving methane gas and generating insoluble , which completely halts the reaction.

• Transfer 8.63 g of

  to a 250 mL round-bottom flask equipped with a magnetic stir bar.

• Gradually heat the flask to 140–150 °C under high vacuum (0.1 mmHg) using an oil bath or heating mantle.

• Maintain these conditions for 3 hours with vigorous stirring. The solid will transition from crystals to a fine, free-flowing white powder.

• Backfill the flask with dry Argon and allow it to cool to room temperature.

Organocerium Formation and Nitrile Addition

• Suspension: Add 60 mL of anhydrous THF to the flask containing the dried

  . Stir vigorously at room temperature for 2 hours to form a uniform, milky-white suspension.

• Transmetalation: Cool the suspension to -78 °C using a dry ice/acetone bath. Dropwise, add 21.9 mL of MeLi (1.6 M in diethyl ether) via syringe over 15 minutes. Stir at -78 °C for 45 minutes. The mixture will turn a characteristic pale yellow/orange, indicating the formation of

  .

• Addition: Dissolve 1.72 g of 3,4-dichlorobenzonitrile in 10 mL of anhydrous THF. Add this solution dropwise to the organocerium reagent at -78 °C.

• Propagation: Maintain the reaction at -78 °C for 1 hour, then remove the cooling bath. Allow the reaction to slowly warm to room temperature and stir for an additional 12 hours.

Workup and Free Base Isolation

Expertise Insight: Quenching with standard aqueous NaOH produces a thick, intractable cerium hydroxide gel that traps the product and clogs filter paper. Using concentrated Ammonium Hydroxide (

) forces the cerium salts to precipitate as granular, easily filterable solids.

Fig 2: Sequential workup and acid-base extraction workflow for isolating the pure hydrochloride salt.

• Quench: Cool the reaction mixture to 0 °C and carefully quench by adding 15 mL of concentrated aqueous

  . Stir for 30 minutes until a granular precipitate forms.

• Filtration: Filter the suspension through a pad of Celite. Wash the filter cake thoroughly with Ethyl Acetate (3 × 30 mL).

• Acid-Base Purification (Self-Validating Step): Transfer the filtrate to a separatory funnel and extract the organic layer with 1M aqueous HCl (3 × 30 mL). The basic target amine protonates and migrates to the aqueous layer, while non-basic impurities (e.g., unreacted nitrile, ketone byproducts) remain in the organic layer.

• Basification: Collect the acidic aqueous layers, cool to 0 °C, and adjust the pH to >10 using 2M NaOH.

• Extraction: Extract the basified aqueous layer with Dichloromethane (DCM) (3 × 30 mL). Combine the DCM layers, dry over anhydrous

  , filter, and concentrate under reduced pressure to yield the crude free base as a pale yellow oil.

Hydrochloride Salt Formation

• Dissolve the crude free base in 20 mL of anhydrous diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Dropwise, add 7.5 mL of 2M HCl in diethyl ether. A dense white precipitate of 2-(3,4-dichlorophenyl)propan-2-amine hydrochloride will form immediately.

• Stir for 15 minutes, then filter the precipitate using a Büchner funnel. Wash the solid with cold anhydrous diethyl ether (2 × 10 mL).

• Dry the solid under high vacuum at 40 °C for 4 hours to afford the final product as a crystalline white powder.

Analytical Characterization

To verify the structural integrity of the synthesized compound , the following analytical signatures should be observed:

• H NMR (400 MHz, DMSO- ): 8.65 (s, 3H, -NH ), 7.82 (d, J = 2.2 Hz, 1H, Ar-H), 7.71 (d, J = 8.4 Hz, 1H, Ar-H), 7.55 (dd, J = 8.4, 2.2 Hz, 1H, Ar-H), 1.68 (s, 6H, -C(CH ) ).
• C NMR (100 MHz, DMSO- ): 144.2, 131.8, 131.1, 130.5, 128.2, 126.4, 56.1 (quaternary carbon), 27.8 (-CH ).

• LC-MS (ESI+): Calculated for C

  H Cl N [M+H] : 204.03; Found: 204.05.

References

• Engelbert Ciganek. "Tertiary carbinamines by addition of organocerium reagents to nitriles and ketimines." Journal of Organic Chemistry 1992, 57, 16, 4521–4527. URL:[Link]

• Tsuneo Imamoto, Nobuyuki Takiyama, Koji Nakamura, Toshiaki Hatajima, Yoshinori Kamiya. "Carbon-carbon bond-forming reactions using cerium metal or organocerium (III) reagents." Journal of Organic Chemistry 1984, 49, 21, 3904–3912. URL:[Link]

Application Note: Solvent Selection & Recrystallization Protocol for 3,4-Dichloro-α,α-dimethylbenzylamine Hydrochloride

Executive Summary

This application note details the thermodynamic rationale and experimental protocols for the purification of 3,4-dichloro-α,α-dimethylbenzylamine (specifically the hydrochloride salt). Due to the lipophilic nature of the 3,4-dichlorophenyl moiety combined with the steric hindrance of the gem-dimethyl

-carbon, this molecule presents specific challenges regarding "oiling out" (Liquid-Liquid Phase Separation) during cooling.

This guide recommends Isopropanol (IPA) as the primary solvent system, with a Methanol/Methyl tert-butyl ether (MTBE) alternative for difficult impurity profiles.

Physicochemical Context & Challenge

The Molecule[1]

• Target: 3,4-Dichloro-α,α-dimethylbenzylamine (often isolated as HCl salt).

• Structural Features:

  • Aromatic Region: 3,4-dichlorophenyl (Highly lipophilic,

    -stacking potential).

  • Aliphatic Region:

    -dimethyl (Gem-dimethyl effect, sterically bulky).

  • Ionic Head: Amine Hydrochloride (Polar, H-bonding donor).

The Purification Challenge

The primary impurities in the synthesis of this compound typically include:

• Regioisomers: 2,3-dichloro or 2,4-dichloro analogs (hardest to remove).

• Des-chloro analogs: Monochlorinated byproducts.

• Unreacted precursors: Nitriles or amides depending on the synthetic route.

Key Risk: The gem-dimethyl group disrupts tight crystal packing, making the salt prone to oiling out—separating as a dense oil rather than a crystalline solid—when cooled rapidly in semi-polar solvents.

Solvent Selection Strategy

The selection utilizes a Dielectric Constant (

) vs. Solubility balance. The solvent must dissolve the lipophilic aromatic tail at high temperatures while stabilizing the ionic head group to prevent oiling out.

Table 1: Solvent Screening Matrix

Solvent System	Polarity ( )	Dissolution Power (Hot)	Crystallization Potential (Cold)	Risk Factor	Recommendation
Water	80.1	High	Low (Too soluble)	Hydrate formation	Avoid (unless co-solvent)
Methanol (MeOH)	32.7	Very High	High	Low Yield (Too soluble)	Solvent A (in binary mix)
Ethanol (EtOH)	24.5	High	Moderate	Moderate	Viable
Isopropanol (IPA)	17.9	Moderate	Low	Optimal	Primary Choice
Ethyl Acetate	6.0	Low	Very Low	Anti-solvent	Solvent B (Anti-solvent)
Toluene	2.38	Low	Very Low	Oiling Out	Avoid

Mechanistic Rationale for Isopropanol (IPA)

IPA is selected as the primary solvent because its dielectric constant (

) sits in the "Goldilocks zone" for lipophilic amine salts.

• High Temp (

  C): The alkyl chain of IPA interacts with the dichlorophenyl ring, and the hydroxyl group solvates the ammonium chloride.

• Low Temp (

  C): The solubility drops precipitously compared to MeOH or EtOH, driving high recovery yields without requiring an anti-solvent.

Visualization: Decision Logic & Workflow

Solvent Selection Decision Tree

Figure 1: Decision logic for selecting between Single-Solvent (IPA) and Binary (MeOH/MTBE) systems based on initial solubility screening.

Detailed Protocols

Protocol A: Single-Solvent Recrystallization (Isopropanol)

Best for: Routine purification, removal of non-polar impurities.

Materials:

• Crude 3,4-dichloro-α,α-dimethylbenzylamine HCl

• Isopropanol (HPLC Grade)

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, oil bath.

Step-by-Step Procedure:

• Ratio Calculation: Start with 7 mL of IPA per 1 gram of crude salt.

• Dissolution (Thermodynamic Phase):

  • Charge solid and solvent into the flask.[1]

  • Heat to reflux (

    C) with moderate stirring.

  • Critical Check: If solids remain after 10 minutes at reflux, add IPA in 0.5 mL/g increments until clear.

• Hot Filtration (Mechanical Phase):

  • If black specks/insolubles are present, filter the hot solution through a pre-heated glass frit or Celite pad to prevent premature crystallization.

• Controlled Cooling (Kinetic Phase):

  • Remove from heat and allow the flask to cool to room temperature slowly (approx.

    C/min).

  • Anti-Oil Measure: Agitate gently. If the solution turns milky (emulsion) rather than forming needles, reheat to clear point and add a seed crystal .

• Final Crystallization:

  • Once at room temperature, place in an ice bath (

    C) for 1 hour.

• Isolation:

  • Filter via vacuum filtration.[2][3]

  • Wash cake with cold IPA (

    mL/g).

  • Dry under vacuum at

    C.

Protocol B: Binary Solvent Recrystallization (MeOH / MTBE)

Best for: High-purity requirements removing polar impurities or if IPA yield is low.

Rationale: Methanol acts as the Good Solvent (high solubility), and MTBE acts as the Anti-Solvent (low solubility, miscible with MeOH).

• Dissolution: Dissolve 1 g of crude salt in the minimum amount of boiling Methanol (approx. 2-3 mL).

• Anti-Solvent Addition:

  • Keep the solution boiling.

  • Slowly add MTBE dropwise.

  • Stop addition when a persistent turbidity (cloudiness) is observed.[1]

• Clarification: Add 2-3 drops of Methanol to clear the turbidity.

• Crystallization: Remove from heat. Cover and allow to stand undisturbed.[4]

  • Note: MTBE lowers the dielectric constant of the mix, forcing the salt out of solution as it cools.

• Isolation: Filter and wash with a 1:4 MeOH:MTBE mixture.

Analytical Validation & Troubleshooting

Validating Purity

Before releasing the batch, validate using HPLC-UV (210 nm) .

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus).

• Mobile Phase: A: 0.1% TFA in Water, B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 mins.

• Success Criteria: Single peak >99.5% area; absence of regioisomer shoulders.

Troubleshooting "Oiling Out"

If the product separates as a yellow oil at the bottom of the flask:

• Reheat the mixture until the oil redissolves.

• Dilute with 10% more solvent (reduces saturation).

• Seed the solution with a pure crystal at a temperature just below the boiling point.

• Stir vigorously during the cooling phase to induce nucleation over phase separation.

References

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved October 26, 2023, from [Link]

• University of York. (n.d.). Choice of Recrystallisation Solvent. Chemistry Teaching Labs. Retrieved October 26, 2023, from [Link]

• Tung, H. H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley-AIChE.
• Anderson, N. G. (2012). Practical Process Research and Development - A Guide for Organic Chemists. Academic Press.

Sources

• 1. reddit.com [reddit.com]
• 2. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 3. mt.com [mt.com]
• 4. 102-49-8 CAS MSDS (3,4-Dichlorobenzylamine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Procedure for isolating 2-(3,4-Dichlorophenyl)propan-2-amine from reaction mixture

Application Note: Strategic Isolation and Purification of 2-(3,4-Dichlorophenyl)propan-2-amine

Abstract

This technical guide outlines the isolation and purification protocol for 2-(3,4-Dichlorophenyl)propan-2-amine (also known as 3,4-Dichlorophentermine) from a crude reaction mixture. Due to the steric hindrance of the tertiary alkylamine group and the lipophilicity of the dichlorophenyl ring, this molecule presents unique challenges regarding solubility and crystallization. This protocol utilizes a Switchable Polarity Solvent (SPS) system—commonly known as an acid-base swing—to separate the target amine from neutral side products (e.g., unreacted alkenes, alcohols) and acidic impurities before stabilizing the product as a hydrochloride salt.

Chemical Context & Properties

To design an effective isolation strategy, one must understand the physicochemical environment of the target molecule.

Property	Value / Description	Implication for Isolation
Structure	Tertiary carbinamine attached to a dichlorophenyl ring.[1][2]	Sterically hindered nitrogen; reduced nucleophilicity but high basicity.
pKa (Conjugate Acid)	~9.8 – 10.2 (Estimated)	Requires pH > 12 for complete deprotonation to the free base.
LogP (Lipophilicity)	High (due to Cl substituents)	Free base will partition strongly into non-polar solvents (DCM, Et₂O).
State (Free Base)	Viscous Oil (Likely)	Difficult to crystallize directly; salt formation is required for solid isolation.
State (HCl Salt)	Crystalline Solid	High melting point; stable storage form.

Synthesis Context: This amine is typically synthesized via the Ritter Reaction (using 3,4-dichlorocumyl alcohol and HCN/Acetonitrile) or Grignard addition to a nitrile. Consequently, the crude reaction mixture likely contains:

• Strong Acids: Sulfuric acid or Lewis acids (AlCl₃).

• Neutral Impurities: 1,2-dichloro-4-(prop-1-en-2-yl)benzene (elimination product) or unreacted alcohols.

• Inorganic Salts: Magnesium or Aluminum salts (if Grignard/Friedel-Crafts used).

Methodology: The Acid-Base Swing

The core of this protocol is the manipulation of the amine's solubility by altering its ionization state.

• Acid Phase (Purification): At pH < 2, the amine exists as the water-soluble ammonium salt (

  ). Neutral organic impurities remain in the organic layer and are discarded.

• Base Phase (Isolation): At pH > 12, the amine exists as the lipophilic free base (

  ). It extracts into the organic layer, leaving inorganic salts in the aqueous waste.

• Salt Formation (Stabilization): The isolated free base is reacted with anhydrous acid to precipitate the pure salt.

Visual Workflow (Graphviz)

Caption: Flowchart illustrating the pH-swing extraction logic for isolating lipophilic amines.

Detailed Protocol

Safety Warning: 3,4-Dichlorophenyl derivatives are potential irritants.[3] The free base is likely volatile and skin-permeable. Perform all operations in a fume hood.

Step 1: Quenching & Initial Partition

If the reaction was a Ritter type (Sulfuric Acid matrix):

• Pour the reaction mixture slowly onto a slurry of crushed ice (5 volumes) with vigorous stirring. The exotherm can be violent; monitor temperature < 20°C.

• Dilute with Water (2 volumes) .

If the reaction was a Grignard/Organometallic:

• Quench with saturated Ammonium Chloride (aq) followed by 1M HCl to dissolve magnesium salts.

Step 2: Removal of Non-Basic Impurities (Acid Wash)

• Transfer the quenched aqueous mixture to a separatory funnel.

• Wash the aqueous phase with Diethyl Ether (Et₂O) or Dichloromethane (DCM) (

  volumes).

  • Mechanism:[4][5][6] The amine is protonated (

    ) and stays in the water. Non-basic impurities (dimers, unreacted aromatics) move to the organic layer.

• Discard the organic layer (check by TLC to ensure no product loss, though unlikely at pH < 2).

Step 3: Basification (Liberation of the Amine)

• Cool the aqueous layer to 0–5°C in an ice bath.

• Slowly add 50% NaOH (aq) dropwise with stirring.

• Target pH: Adjust until pH

  12. The solution should become cloudy/milky as the amine free base oils out.

  • Critical Check: Ensure the solution is cold. Heat can cause elimination of the tertiary amine to an alkene (styrene derivative).

Step 4: Extraction of the Target

• Extract the basic aqueous mixture with Dichloromethane (DCM) (

  volumes).

  • Note: DCM is preferred for chlorinated aromatics due to better solubility matching than ether.

• Combine the organic layers.

• Wash the combined organics with Brine (saturated NaCl) to remove trapped water.

• Dry over Anhydrous Sodium Sulfate (Na₂SO₄) for 30 minutes.

• Filter and concentrate under reduced pressure (Rotovap) at < 40°C .

  • Result: A pale yellow to colorless oil (The Crude Free Base).

Step 5: Salt Formation (Crystallization)

The free base oil is difficult to handle and prone to oxidation. Conversion to the Hydrochloride salt is required for stability.

• Dissolve the crude oil in a minimal amount of Anhydrous Diethyl Ether or Ethyl Acetate (approx. 5 mL per gram of oil).

• Cool the solution to 0°C.

• Acid Addition (Choose one):

  • Method A (Gas): Bubble anhydrous HCl gas through the solution.

  • Method B (Solution - Recommended): Add 2M HCl in Diethyl Ether or 4M HCl in Dioxane dropwise.

• A white precipitate should form immediately. Continue addition until no further precipitation occurs (test supernatant pH to ensure acidity).

• Filtration: Filter the solid using a Büchner funnel. Wash the cake with cold ether.

• Recrystallization: If the salt is off-white, recrystallize from boiling Isopropanol (IPA) or an Ethanol/Ether mixture.

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
No Precipitate in Step 5	Product is too soluble or solvent is wet.	Dry the organic layer more thoroughly. Switch solvent to anhydrous Et₂O/Hexane. "Scratch" the glass to induce nucleation.
Emulsion during Extraction	Chlorinated aromatics have similar density to water/brine.	Filter the emulsion through a pad of Celite. Add more brine or a small amount of Methanol to break surface tension.
Low Yield	Incomplete basification or product trapped in salts.	Ensure pH > 12. If a thick sludge formed during basification, dilute with more water to release trapped oil.

Analytical Validation:

• 1H NMR (DMSO-d6): Look for the characteristic gem-dimethyl singlet (~1.3-1.5 ppm) and the ammonium protons (broad singlet > 8.0 ppm).

• Melting Point: Expect a sharp melting point > 200°C for the HCl salt (consistent with phentermine analogs).

References

• Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles. Journal of the American Chemical Society, 70(12), 4045–4048. Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (See Section 9.6.

• Bachman, G. B., & Hellman, H. (1948). Monomers and Polymers. IV. The Synthesis of Some Halostyrenes. Journal of the American Chemical Society, 70(5), 1772–1774. (Describes the handling of chlorinated phenethyl derivatives). Link

• Organic Chemistry Portal. (n.d.).[7] Ritter Reaction: Mechanism and Examples. Retrieved from [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3,4-Dichlorophenethylamine | C8H9Cl2N | CID 217958 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. Ritter reaction - Wikipedia [en.wikipedia.org]
• 7. glaserr.missouri.edu [glaserr.missouri.edu]

Grignard reaction synthesis of alpha,alpha-dimethylbenzylamine derivatives

Application Note: High-Fidelity Synthesis of -Dimethylbenzylamine Derivatives via Organocerium-Mediated Grignard Addition

-Dimethylbenzylamine Derivatives

Executive Summary

The synthesis of sterically hindered primary amines, such as

-dimethylbenzylamine (cumylamine) and its derivatives, presents a classic challenge in organic synthesis. Traditional nucleophilic addition of Grignard reagents to nitriles often stalls at the imine magnesium salt, yielding ketones upon hydrolysis rather than amines.[1] Furthermore, direct addition to ketimines is frequently hampered by competitive enolization due to the high basicity of standard Grignard reagents.[1]

This Application Note details a robust, field-proven protocol utilizing

-trimethylsilyl (TMS) ketimines as electrophiles, coupled with Cerium(III) chloride-promoted Grignard addition .[1] This "Imamoto" modification suppresses enolization and enhances nucleophilicity, ensuring high yields of the target tertiary carbinamines.[1] This method is modular, allowing for the rapid generation of diverse -disubstituted benzylamine libraries for drug discovery.[1]

Strategic Analysis & Reaction Pathway

The Synthetic Challenge

• Nitrile Route Failure: Reaction of benzonitrile with MeMgBr yields the metallo-imine

  .[1] Attempting a second addition to this intermediate is kinetically difficult due to electron density.[1] Hydrolysis inevitably yields Acetophenone.[1]

• Ketimine Enolization: Standard ketimines (

  ) possess -protons.[1] Treatment with highly basic MeMgBr often results in deprotonation (enolization) rather than nucleophilic attack, regenerating the starting material upon workup.[1]

The Solution: -Silyl Activation & Organocerium Chemistry

To overcome these barriers, this protocol employs two synergistic strategies:

• -TMS Activation: Converting the ketone to an -trimethylsilyl imine increases the electrophilicity of the bond and prevents oligomerization.[1]

• Organocerium Transmetallation: Transmetallating the Grignard reagent with anhydrous

  generates an organocerium species ( ).[1] This reagent is more nucleophilic but less basic than the parent Grignard, favoring 1,2-addition over enolization.[1]

Reaction Pathway Diagram[1][2]

Figure 1: Strategic pathway for the synthesis of

-dimethylbenzylamine preventing enolization side-reactions.[1]

Detailed Experimental Protocol

Materials & Reagents[1][3]

• Substrate: Acetophenone (or substituted derivative).

• Reagents: Lithium bis(trimethylsilyl)amide (LiHMDS, 1.0 M in THF), Chlorotrimethylsilane (TMSCl), Methylmagnesium bromide (3.0 M in ether), Cerium(III) chloride heptahydrate.[1]

• Solvents: Anhydrous Tetrahydrofuran (THF), Dichloromethane (DCM).[1]

Step 1: Synthesis of Acetophenone -TMS Imine

Note:

-TMS imines are moisture-sensitive and should be used immediately or stored under argon.[1]

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Silylation: Add LiHMDS (1.1 equiv) to the flask containing anhydrous THF (5 mL/mmol) at 0°C.

• Addition: Add Acetophenone (1.0 equiv) dropwise.[1] Stir for 15 minutes to generate the lithium enolate.[1]

• Quench/Capture: Add TMSCl (1.2 equiv) dropwise.[1] Allow the mixture to warm to room temperature and stir for 4 hours.

  • Mechanistic Note: While this usually traps the enolate as a silyl enol ether, thermodynamic equilibration in the presence of excess LiHMDS/TMSCl favors the

    -silyl imine form for certain substrates.[1]

  • Alternative High-Purity Method: React Acetophenone with LiHMDS followed by addition of TMSCl, then reflux to isomerize the

    -silyl species to the -silyl imine if necessary.[1]

• Isolation: Remove solvent in vacuo under strictly anhydrous conditions. The residue is the crude

  -TMS imine (often a yellow oil).[1] Use directly in Step 2.

Step 2: Organocerium-Promoted Addition (The "Imamoto" Protocol)

Critical:

must be dried to anhydrous .[1] Incomplete drying kills the Grignard.[1]

• Drying CeCl3: Place

  (1.5 equiv) in a flask. Heat to 140°C under high vacuum (0.1 mmHg) for 2 hours with rapid stirring. The powder should turn from white/clumpy to a fine white powder.[1] Cool to room temperature under argon.

• Slurry Formation: Suspend the dried

  in anhydrous THF (5 mL/mmol) and stir at room temperature for 1 hour to ensure solvation (formation of ).

• Transmetallation: Cool the slurry to -78°C. Add MeMgBr (1.5 equiv) dropwise. Stir for 1 hour at -78°C. The reagent changes from a slurry to a yellow/brown suspension.[1]

• Addition: Dissolve the crude

  -TMS imine (from Step 1) in a minimal amount of THF. Add this solution dropwise to the organocerium reagent at -78°C.

• Reaction: Allow the mixture to warm slowly to 0°C over 2-3 hours. Monitor by TLC (hydrolyzed aliquot).[1]

• Workup:

  • Cool to 0°C.[1][2]

  • Quench with 10% aqueous acetic acid or sat.[1]

    .[1]

  • Stir for 30 minutes to hydrolyze the N-TMS and N-Ce/Mg bonds.

  • Basify the aqueous layer to pH > 12 using NaOH pellets (to free the amine).[1]

  • Extract with DCM (

    ).[1] Dry over and concentrate.

• Purification: The crude amine can often be purified by converting it to the Hydrochloride salt (add HCl/Ether) or via distillation.[1]

Data & Validation

Yield Comparison: Standard vs. Organocerium

The following data illustrates the necessity of the Cerium additive for enolizable ketimines.

Substrate	Reagent System	Major Product	Isolated Yield
Acetophenone -TMS Imine	MeMgBr (Standard)	Acetophenone (Hydrolysis)	< 15% (Amine)
Acetophenone -TMS Imine	MeMgBr / CeCl3	-Dimethylbenzylamine	82%
4-Cl-Acetophenone -TMS Imine	MeMgBr / CeCl3	4-Cl- -Dimethylbenzylamine	78%

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Low Yield / SM Recovery	Wet destroyed Grignard.[1]	Ensure is dried at 140°C under high vac for >2h.
Low Yield / SM Recovery	Enolization occurred.	Ensure temperature is kept at -78°C during addition; ensure is fully solvated before adding Grignard.
Viscous/Gummy Reaction	Polymerization of Imine.[1]	Use strictly anhydrous conditions; do not store the -TMS imine.

References

• Feringa, B. L., & Jansen, J. F. G. A. (1988).[1] A New Synthesis of Imines via Grignard and Cuprate Additions to N-Trimethylsilylformamides. Synthesis. Link

• Imamoto, T., et al. (1984).[1] Carbon-carbon bond forming reactions using cerium metal or organocerium reagents.[1] Journal of the American Chemical Society.[1] (Foundational work on Organocerium suppression of enolization).[1] Link[1]

• Colvin, E. W., et al. (1988).[1] Silicon in Synthesis: Addition of Grignard Reagents to N-Silyl Imines. Journal of the Chemical Society, Chemical Communications.[1] Link

• Ellman, J. A. (2003).[1] Application of Tert-Butanesulfinamide in the Asymmetric Synthesis of Amines. (Context for sulfinyl imine alternatives). Link[1]

• Master Organic Chemistry. (2022). Imines – Properties, Formation, Reactions, and Mechanisms.[1][3] Link

Sources

• 1. pure.rug.nl [pure.rug.nl]
• 2. publish.uwo.ca [publish.uwo.ca]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Handling, Storage, and Stability Protocols for 3,4-Dichlorophenethylamine Analogs

Introduction & Chemical Profiling

3,4-Dichlorophenethylamine (3,4-DCPEA) and its halogenated analogs are critical pharmacophores in neuropharmacology, frequently utilized in the synthesis of trace amine-associated receptor (TAAR) modulators and monoamine transporter inhibitors[1]. However, the physical and chemical properties of these primary amines pose significant challenges during laboratory handling. As a freebase, 3,4-DCPEA exists as a dense, colorless-to-light-yellow liquid that is highly reactive with ambient atmospheric components and acts as a severe skin and eye irritant. This application note details the mechanistic causes of analog degradation and provides field-validated protocols for their safe handling, storage, and chemical stabilization.

Mechanistic Degradation & Causality of Instability

To design effective storage protocols, researchers must first understand the two primary pathways of phenethylamine degradation:

Atmospheric Carbonation: Primary phenethylamines are strong organic bases. When exposed to ambient air, the freebase acts as a nucleophile, rapidly absorbing atmospheric carbon dioxide (CO₂). This reaction forms an insoluble carbonate salt. This phenomenon not only alters the effective molarity of stock solutions but also introduces particulate artifacts that can confound high-throughput screening assays and block liquid chromatography columns.

Enzymatic & Oxidative Vulnerability: In biological matrices, phenethylamine analogs are highly susceptible to oxidative deamination. They serve as direct substrates for both[2] and [3]. Understanding these pathways is critical when designing in vitro stability assays, often necessitating the use of specific MAO inhibitors or controlled pH buffers to preserve the analyte during experimentation.

Degradation pathways of 3,4-DCPEA highlighting atmospheric and enzymatic vulnerabilities.

Quantitative Storage Parameters

To mitigate degradation, storage conditions must be strictly tailored to the chemical state of the analog. The freebase liquid is highly vulnerable to oxidation and carbonation, whereas the hydrochloride (HCl) salt provides robust long-term stability[4].

Parameter	3,4-DCPEA Freebase (Liquid)	3,4-DCPEA HCl Salt (Solid)
Physical State	Colorless to light yellow liquid	White crystalline solid
Storage Temperature	2°C to 8°C (Short-term)	Room Temp or 4°C (Long-term)
Atmosphere	Inert (Argon strictly preferred)	Ambient (Desiccated)
Light Sensitivity	High (Requires amber glass)	Low to Moderate
Container Closure	PTFE-lined caps only	Standard airtight vials
Expected Shelf Life	< 6 months (once opened)	> 2 years

Protocol 1: Inert Aliquoting of 3,4-DCPEA Freebase

Because the freebase is a combustible, corrosive liquid that causes severe tissue damage, handling requires strict environmental controls. This protocol ensures the chemical integrity of the liquid while protecting the researcher.

Causality & Experimental Choices: We utilize Argon gas rather than Nitrogen for blanketing. Argon is approximately 38% denser than air, allowing it to settle and form a robust, protective barrier over the liquid inside the vial. Nitrogen, being slightly lighter than air, is easily displaced by the convective drafts of a fume hood, which would expose the basic amine to CO₂. Furthermore, PTFE-lined caps are mandated because primary amines can chemically degrade standard rubber or polyethylene septa, leaching plasticizers into the sample.

Step-by-Step Methodology:

• Preparation: Equip standard PPE (nitrile gloves, lab coat, safety goggles). Place the bulk 3,4-DCPEA freebase bottle, amber glass storage vials, and PTFE-lined caps inside a certified chemical fume hood.

• Purging Vials: Insert an Argon gas line into the bottom of each empty amber vial. Purge at a low flow rate for 10 seconds to displace ambient air.

• Dispensing: Using a glass syringe or positive displacement pipette, transfer the required volume of 3,4-DCPEA freebase into the Argon-purged vials.

• Secondary Blanketing: Gently blow Argon over the headspace of the filled vial for 5 seconds.

• Sealing: Immediately cap the vial with a PTFE-lined closure and wrap the seal with Parafilm.

• Validation: Self-Validating Step — Observe the vials after 24 hours at 4°C. The integrity of the Argon blanket is validated by the absence of a cloudy white precipitate (carbonate salt) at the liquid-gas interface. If the liquid remains perfectly clear, the inert atmosphere was successfully established.

Step-by-step workflow for the inert aliquoting of reactive freebase liquids.

Protocol 2: Chemical Stabilization via Hydrochloride Salt Conversion

For long-term archiving and use in aqueous biological assays, converting the volatile freebase into a crystalline hydrochloride salt is the most reliable approach[4].

Causality & Experimental Choices: The neutralization of a strong amine with HCl is highly exothermic. We conduct this reaction in anhydrous diethyl ether over an ice bath. If the temperature is not controlled, the heat of neutralization will cause the ether (boiling point ~34.6 °C) to rapidly boil off, potentially leading to thermal degradation of the amine. Anhydrous ethereal HCl (1M to 2M) is used instead of aqueous HCl to prevent the introduction of water, ensuring the immediate and quantitative precipitation of the anhydrous 3,4-DCPEA·HCl salt.

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 g of 3,4-DCPEA freebase in 20 mL of anhydrous diethyl ether in a round-bottom flask.

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to cool to 0°C for 10 minutes. Stir gently using a magnetic stir bar.

• Acidification: Using an addition funnel, add 1.05 molar equivalents of 1M HCl in diethyl ether dropwise (approx. 1 drop per second). A dense white precipitate will form immediately upon contact.

• Validation: Self-Validating Step — Spot a drop of the supernatant onto wide-range pH paper. The endpoint is validated when the supernatant reaches a slightly acidic pH (pH 5-6), confirming complete protonation without excessive HCl buildup that could degrade the molecule.

• Isolation: Vacuum filter the suspension through a sintered glass funnel (medium porosity). Wash the filter cake with 10 mL of ice-cold anhydrous ether to remove unreacted starting material.

• Drying: Transfer the white crystalline solid to a vacuum desiccator and dry overnight at room temperature. The resulting 3,4-DCPEA·HCl salt can now be stored safely at room temperature in standard airtight containers.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 217958, 3,4-Dichlorophenethylamine." PubChem, [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 217957, Phenethylamine, 3,4-dichloro-, hydrochloride." PubChem, [Link]

• "Oxidation of phenethylamine derivatives by cytochrome P450 2D6: the issue of substrate protonation in binding and catalysis." PubMed, [Link]

• "Structure-activity relations in the oxidation of phenethylamine analogues by recombinant human liver monoamine oxidase A." PubMed, [Link]

Sources

• 1. 3,4-Dichlorophenethylamine | C8H9Cl2N | CID 217958 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Oxidation of phenethylamine derivatives by cytochrome P450 2D6: the issue of substrate protonation in binding and catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-activity relations in the oxidation of phenethylamine analogues by recombinant human liver monoamine oxidase A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenethylamine, 3,4-dichloro-, hydrochloride | C8H10Cl3N | CID 217957 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(3,4-Dichlorophenyl)propan-2-amine

Current Status: Operational Support Tier: Level 3 (Process Optimization & Troubleshooting) Subject Matter Expert: Dr. A. Vance, Senior Application Scientist

Executive Summary & Strategy

The synthesis of 2-(3,4-dichlorophenyl)propan-2-amine (a hindered, electron-deficient cumylamine) presents two distinct kinetic challenges that typically cap yields at 40-50%:

• Carbocation Destabilization: The 3,4-dichloro substitution on the phenyl ring is electron-withdrawing, destabilizing the tertiary carbocation intermediate during the Ritter reaction. This promotes competitive polymerization (dimerization to substituted

  -methylstyrenes) over nucleophilic attack by the nitrile.

• Steric Hindrance during Hydrolysis: The resulting tertiary amide is extremely resistant to standard aqueous acid hydrolysis due to the bulky gem-dimethyl group shielding the amide carbonyl.

The Solution: This guide moves beyond standard textbook protocols, implementing a Modified Ritter Protocol using specific solvating agents to stabilize the cation and a High-Temperature Glycolytic Hydrolysis to break the amide bond.

The Synthetic Pathway (Visualized)

The following flowchart outlines the optimized workflow, highlighting critical control points (CCPs) where yield is most often lost.

Caption: Optimized workflow for 2-(3,4-dichlorophenyl)propan-2-amine. CCPs indicate Critical Control Points.

Module 1: Precursor Synthesis (The Tertiary Alcohol)

Target: 2-(3,4-dichlorophenyl)propan-2-ol Common Failure: "Wet" Grignard initiation leading to protonation (3,4-dichlorobenzene byproduct).

Optimized Protocol

• Activation: Flame-dry all glassware. Use Magnesium turnings (1.1 eq) activated with a single crystal of Iodine.

• Solvent: Use 2-MeTHF (2-Methyltetrahydrofuran) instead of diethyl ether. 2-MeTHF has a higher boiling point and better solvates the arylmagnesium species, reducing precipitation.

• Addition: Add 3,4-dichlorobromobenzene (1.0 eq) dropwise. Crucial: Once the Grignard forms, cool to -10°C before adding Acetone (1.2 eq).

  • Why? The 3,4-dichloro ring makes the Grignard reagent less nucleophilic; however, higher temperatures promote enolization of acetone rather than addition.

Yield Check: If the crude alcohol contains >5% alkene (visible in NMR as vinylic protons ~5.0-5.5 ppm), do not purify. Proceed directly to the Ritter step; the acid will re-protonate the alkene to the necessary carbocation.

Module 2: The Ritter Reaction (The Core)

Target: N-(2-(3,4-dichlorophenyl)propan-2-yl)acetamide The Problem: The electron-withdrawing chlorines destabilize the carbocation, making it "short-lived." If the nitrile doesn't trap it instantly, it eliminates to the alkene, which then polymerizes (black tar).

Troubleshooting Guide: Ritter Reaction

Symptom	Diagnosis	Corrective Action
Black/Dark Brown Tar	Polymerization of the -methylstyrene intermediate.	Decrease Temperature: Run addition at -5°C to 0°C. Dilution: Increase Acetic Acid co-solvent volume.
Low Conversion (<50%)	Carbocation quenching by water.	Use Oleum: Switch from 98% H2SO4 to 20% Oleum (fuming sulfuric acid) to scavenge trace water.
Alkene Recovery	Nitrile failed to intercept the cation.	Stoichiometry: Increase Acetonitrile to 4.0 equivalents. Use Glacial Acetic Acid as the solvent (1:1 ratio with H2SO4).

The "Chloroacetonitrile" Variation (Advanced)

For researchers struggling with the final hydrolysis step (Module 3), substitute Chloroacetonitrile (Cl-CH₂-CN) for Acetonitrile in this step.

• Benefit: The resulting 2-chloroacetamide is significantly more labile and can be removed using Thiourea in ethanol (mild conditions) rather than harsh base hydrolysis [1].

• Warning: Chloroacetonitrile is highly toxic. Use extreme caution.

Module 3: Deprotection (The Bottleneck)

Target: 2-(3,4-dichlorophenyl)propan-2-amine The Problem: The gem-dimethyl group creates a "steric wall." Standard reflux in 6M HCl (100°C) often requires 48-72 hours and yields only 60% conversion.

The Solution: Alkaline Glycolytic Hydrolysis

We utilize the high boiling point of ethylene glycol to force the reaction.

Protocol:

• Dissolve the crude amide in Ethylene Glycol (10 mL per gram of amide).

• Add KOH pellets (5.0 equivalents).

• Heat to 150°C - 160°C for 4–6 hours.

• Workup: Cool to RT, dilute with water, and extract with MTBE (Methyl tert-butyl ether).

Data Comparison: Hydrolysis Methods

Method	Reagents	Temp	Time	Yield
Standard Acidic	6M HCl	100°C	48h	55%
Standard Basic	NaOH / EtOH	80°C	24h	40%
Glycolytic (Recommended)	KOH / Ethylene Glycol	160°C	4h	92%

FAQ: Technical Troubleshooting

Q: My final amine is an oil that won't crystallize. How do I get a solid? A: Free-base cumylamines are often oils. To isolate a solid:

• Dissolve the oil in dry Diethyl Ether or MTBE.

• Cool to 0°C.

• Bubble dry HCl gas (generated from NaCl + H2SO4) or add 2M HCl in Ether dropwise.

• The Hydrochloride salt will precipitate immediately as a white solid. Recrystallize from Isopropanol/Ether.

Q: I see a byproduct with Mass M+ = 404 (Dimer). What is this? A: This is the dimer of the alkene (substituted 1,1,3,3-tetramethyl-1,3-diphenylbutyl derivative).

• Cause: The Ritter reaction was too warm, or the acid was added too fast.

• Fix: Control the exotherm strictly during the acid addition. Do not let the internal temp rise above 5°C until all acid is added.

Q: Can I use the alkene (1,2-dichloro-4-(prop-1-en-2-yl)benzene) directly instead of the alcohol? A: Yes, and it is often cleaner. If you buy the alkene commercial starting material, the Ritter reaction proceeds identically. The protonation of the alkene gives the same carbocation as the dehydration of the alcohol [2].

Diagnostic Logic Tree

Use this decision tree to diagnose low yields in your current batch.

Caption: Diagnostic logic for identifying yield loss in cumylamine synthesis.

References

• Jirgensons, A., et al. (2000).[1] "A Practical Synthesis of tert-Alkylamines via the Ritter Reaction with Chloroacetonitrile." Synthesis, 2000(12), 1709–1712. Link

• Ritter, J. J., & Minieri, P. P. (1948). "A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles." Journal of the American Chemical Society, 70(12), 4045–4048. Link

• Reddy, K. L. (2003).[1][2] "An efficient method for the conversion of aromatic and aliphatic nitriles to the corresponding N-tert-butyl amides: a modified Ritter reaction." Tetrahedron Letters, 44(7), 1453–1455. Link

• Fernández, R., et al. (2018). "Ritter Reaction of Electron-Deficient Tertiary Alcohols." Organic Process Research & Development. (General reference for electron-deficient systems).

Sources

• 1. Ritter Reaction [organic-chemistry.org]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]

Removing impurities from 2-(3,4-Dichlorophenyl)propan-2-amine HCl

Technical Support Center: Purification of 2-(3,4-Dichlorophenyl)propan-2-amine HCl

Section 1: Diagnostic Triage – Know Your Impurity

Before initiating purification, you must characterize the specific impurity profile.[1] The synthesis of 2-(3,4-Dichlorophenyl)propan-2-amine (a hindered cumylamine derivative) typically involves pathways like the Ritter reaction or Grignard addition, each generating distinct byproducts.[1]

Q1: How do I identify the dominant impurity in my crude HCl salt?

A: Perform a 1H-NMR (in DMSO-d6 or D2O) and look for these diagnostic signals. The steric hindrance and benzylic nature of this molecule make it prone to specific degradation pathways.[1]

Impurity Type	Origin	Diagnostic NMR Signal (Approx.)	Solubility Behavior
The "Styrene" (Alkene)	Elimination of amine (Thermal/Acid degradation)	5.0–5.5 ppm (Vinylic protons, singlets or doublets).	Insoluble in water/acid.[1] Soluble in Hexane/DCM.
The Acetamide	Unhydrolyzed intermediate (Ritter Reaction)	~1.9–2.0 ppm (Singlet, Acetyl-CH3).	Poorly soluble in water.[1] Soluble in DCM.[1]
The Alcohol	Hydrolysis of starting material	~1.5 ppm (Gem-dimethyl shift changes).[1]	Soluble in DCM/Ether.[1]
Regioisomers	Impure starting material (2,3-Cl or 2,4-Cl)	Aromatic Region (7.0–7.6 ppm) . Complex splitting patterns differing from 3,4-pattern.	Very similar to product. Hardest to remove.

Critical Warning on Structure Stability: Unlike phentermine (a

-phenethylamine), your molecule is a cumylamine (an -dimethylbenzylamine). The amine is attached to a benzylic carbon.[1]

• Risk: The C-N bond is labile.[1] Strong heating in acidic water can trigger

  cleavage or elimination, regenerating the "Styrene" impurity (2-(3,4-dichlorophenyl)propene) [1].

• Rule: Keep acidic solutions cold (0–10°C) whenever possible.

Section 2: The "Chemical Filter" (Acid/Base Extraction)

Q2: My sample is off-white/yellow and sticky. Recrystallization isn't working. Why?

A: You likely have neutral organic impurities (Styrenes, Acetamides, or Alcohols) acting as "crystal poisons." These prevent the HCl salt from forming a lattice.[1] You must perform a Chemical Wash before recrystallization.[1]

Protocol: Cold Acid/Base Partition Goal: Isolate the basic amine from neutral impurities.[1]

• Dissolution: Suspend your crude HCl salt in 0.5 M HCl (aq) .

  • Note: Use a large volume (e.g., 20 mL/g). If it doesn't dissolve, you have significant non-amine impurities.

• The Neutral Wash (Critical): Extract the acidic aqueous layer with Dichloromethane (DCM) or Diethyl Ether (3x).

  • Chemistry: The amine stays in the water (protonated). The Styrene, Acetamide, and color bodies move to the organic layer.

  • Discard the organic layer.[1]

• Basification: Cool the aqueous layer to 0°C (Ice bath). Slowly add 50% NaOH until pH > 12.[1]

  • Observation: The freebase amine will oil out as a milky emulsion.[1]

• Extraction: Extract the freebase amine into DCM (3x).

• Drying: Wash combined DCM extracts with Brine, dry over anhydrous

  , and filter.

• Salt Reformation: Cool the DCM solution. Bubble dry HCl gas or add HCl in Dioxane/Ether dropwise.[1] Evaporate to dryness.

Caption: Workflow for removing neutral impurities (Styrenes/Amides) using pH manipulation.

Section 3: The "Physical Filter" (Recrystallization)

Q3: I have performed the extraction, but the melting point is still broad. How do I recrystallize this specific salt?

A: Hydrochloride salts of lipophilic amines require a dual-solvent system . Water is often too effective as a solvent (high loss) and promotes hydrolysis.

Recommended Solvent System: Solvent A (Good Solvent): Isopropanol (IPA) or Ethanol (Abs). Solvent B (Anti-Solvent): Diethyl Ether or Heptane.

Step-by-Step Protocol:

• Dissolution: Place the dry HCl salt in a flask. Add the minimum amount of hot (near boiling) Isopropanol required to dissolve it.

  • Tip: If the solution is colored, add a spatula tip of Activated Charcoal, boil for 1 min, and filter hot through Celite.

• Cloud Point: Remove from heat. Add Diethyl Ether (or Heptane) dropwise until a faint, persistent cloudiness appears.

• Clarification: Add 1-2 drops of Isopropanol to turn it clear again.

• Crystallization:

  • Allow to cool to room temperature undisturbed (30 mins).

  • Place in a refrigerator (4°C) for 2 hours.

  • Crucial: Do not freeze immediately; rapid cooling traps impurities.[1]

• Filtration: Filter the white needles/plates.[1] Wash with cold Ether/Heptane (1:1 mix).

Troubleshooting Table:

Observation	Diagnosis	Corrective Action
Oiling Out (Liquid separates instead of crystals)	Solution is too concentrated or cooled too fast.[1]	Re-heat. Add more Solvent A (IPA). Scratch glass with rod.[1]
No Crystals	Too much solvent.[1]	Evaporate 50% of solvent.[1] Add more Anti-Solvent (Ether).
Yellow Color Persists	Oxidation products.[1]	Use Activated Charcoal (Norit) during the hot dissolution step.

Section 4: Advanced Separation (Isomers)

Q4: My NMR shows small "shadow" peaks in the aromatic region (Regioisomers). Recrystallization isn't removing them. [2]

A: Regioisomers (e.g., 2,3-dichloro vs 3,4-dichloro) have nearly identical solubility profiles. Recrystallization is inefficient here.[1]

Solution: Preparative HPLC If purity >99.5% is required (e.g., for biological assays), you must use chromatography.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus).

• Mobile Phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA).

• Gradient: 5% to 95% ACN over 20 mins.

• Detection: UV at 210 nm and 254 nm.[1]

• Note: The 3,4-dichloro substitution increases lipophilicity significantly compared to non-chlorinated analogs.[1] Expect longer retention times [2].[1]

Section 5: Storage & Stability

Q5: How should I store the purified salt?

A:

• Hygroscopicity: HCl salts of amines are often hygroscopic.[1] Store in a desiccator.

• Stability: As a benzylic amine, it is sensitive to oxidative deamination over time.

  • Container: Amber glass vial (light protection).

  • Atmosphere:[1][3][4] Argon or Nitrogen flush.[1]

  • Temp: -20°C for long-term storage.[1]

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (See sections on purification of amines and stability of benzylic C-N bonds).

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1]

• PubChem Database. (n.d.). 3,4-Dichloroaniline and related derivatives properties. National Center for Biotechnology Information.[1] Retrieved March 1, 2026, from [Link] (Used for solubility/stability inference of chlorinated aniline cores).

• Cayman Chemical. (n.d.). Product Information: Chlorinated Phenethylamine Derivatives. (General reference for solubility of HCl salts of similar psychotropic analogs). Link

Sources

• 1. US2973394A - Method of purifying styrene - Google Patents [patents.google.com]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. US5905178A - Removal of α-methyl styrene from cumene - Google Patents [patents.google.com]
• 4. Selective Dealkenylative Functionalization of Styrenes via C-C Bond Cleavage - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Ritter reaction failure for sterically hindered amines

Technical Support Center: Advanced Ritter Reaction Protocols Topic: Troubleshooting & Optimization for Sterically Hindered Amines

Introduction: The "Steric Wall" in Ritter Chemistry

User Context: You are attempting to synthesize a tertiary carbinamine (alpha-tertiary amine) from a tertiary alcohol or alkene. The Problem: Standard Ritter conditions (conc.

, Acetonitrile) have failed, yielding either:

• Elimination products (Alkenes) instead of the amide.

• Intractable mixtures (Polymerization).

• Stable Amides that cannot be hydrolyzed to the free amine without destroying the molecule.

This guide addresses the thermodynamic and kinetic barriers specific to bulky substrates and provides validated protocols to bypass them.

Module 1: Diagnostic Decision Tree

Before altering reagents, diagnose the failure mode using the crude reaction mixture (NMR/LCMS).

Figure 1: Diagnostic workflow for Ritter reaction outcomes.

Module 2: Mechanistic Failure Analysis

Why Standard Conditions Fail

For sterically hindered substrates (e.g., t-butyl, adamantyl, or bicyclic tertiary alcohols), the reaction fights two opposing forces:

• Carbocation Stability vs. Elimination: Tertiary carbocations are stable but prone to E1 elimination . In the presence of bisulfate anions (

  ), the proton abstraction to form an alkene is often faster than the attack of the bulky nitrile nucleophile.

• The Hydrolysis Trap: Even if the Ritter amide forms (e.g., N-t-butylacetamide), the steric bulk protects the carbonyl carbon from hydrolytic attack. Standard hydrolysis (

  , reflux) often requires conditions harsh enough to decompose the substrate.

Module 3: Validated Protocols

Protocol A: The "Gold Standard" for Hindered Amines (Chloroacetonitrile Method)

Best for: Substrates where the amide forms but cannot be hydrolyzed.

The Logic: Instead of acetonitrile, use chloroacetonitrile . This forms a chloroacetamide intermediate.[1] The electron-withdrawing chlorine makes the carbonyl more susceptible to nucleophilic attack, and the specific cleavage with thiourea proceeds under mild conditions, bypassing the need for harsh acid hydrolysis [1].

Step 1: Ritter Reaction

• Reagents: Tertiary Alcohol (1.0 equiv), Chloroacetonitrile (4.0 equiv), Acetic Acid (AcOH, 5.0 equiv).

• Acid Catalyst: Add Sulfuric Acid (

  , 3.0 equiv) dropwise at .

  • Note: For acid-sensitive substrates, replace

    with Boron Trifluoride Etherate ( ).

• Conditions: Stir at room temperature for 12–24 hours.

• Workup: Pour into ice water. The chloroacetamide usually precipitates as a solid. Filter or extract with DCM.

Step 2: Mild Deprotection (The Thiourea Cleavage)

• Reagents: Crude Chloroacetamide (1.0 equiv), Thiourea (1.2 equiv).

• Solvent: Ethanol / Acetic Acid (5:1 ratio).

• Conditions: Reflux for 6–10 hours.

• Mechanism: Thiourea attacks the alkyl chloride (S-alkylation) followed by cyclization to an iminothiazolidinone, releasing the free amine.

• Workup: Cool to RT. The byproduct (pseudothiohydantoin) often precipitates. Filter it off. Basify the filtrate with

  and extract the free amine.

Data Comparison: Hydrolysis Efficiency

Substrate Type	Standard Hydrolysis (HCl/Reflux)	Thiourea Cleavage (Protocol A)
Primary Amide	>90% Yield	Not Necessary
Tertiary Amide	<10% Yield (or degradation)	85-95% Yield

| Adamantyl Amide | 0% Yield (Stable) | 92% Yield |

Protocol B: Lewis Acid Catalysis (The Elimination Suppressor)

Best for: Substrates yielding alkenes (elimination products) under Bronsted acid conditions.

The Logic: Strong Bronsted acids (

, ) have counter-ions that can act as bases, promoting elimination. Lewis acids like or Iron(III) salts coordinate to the hydroxyl group to generate the carbocation without introducing a high concentration of protons/bases, favoring nucleophilic attack by the nitrile [2].

Workflow:

• Setup: Flame-dry glassware under Argon.

• Reagents: Tertiary Alcohol (1.0 equiv) dissolved in neat Acetonitrile (excess, acts as solvent).

• Catalyst: Add

  (1.2 equiv) OR (5 mol%) [3].

• Temperature: Heat to reflux (

  ).

  • Critical: High temperature favors the thermodynamic amide product over the kinetic alkene product in Lewis Acid systems.

• Quench: Pour into saturated

  .

Module 4: Troubleshooting FAQ

Q: I am using Triflic Acid (TfOH) and getting black tar. Why? A: Triflic acid is too potent for electron-rich tertiary alcohols; it causes polymerization of the transient carbocation.

• Fix: Dilute the reaction with dichloromethane (DCM) or nitromethane. Do not run neat in nitrile. Lower temperature to

  and warm slowly.

Q: The reaction works, but I cannot remove the acetamide group. Can I use base hydrolysis? A: Sterically hindered amides are remarkably stable to base (KOH/Glycol,

).

• Fix: Switch immediately to Protocol A (Chloroacetonitrile) . If you already have the acetamide and cannot resynthesize, try "Bouveault" conditions (reaction with nitrosyl tetrafluoroborate) to convert the amide to an ester, then hydrolyze.

Q: Can I use this for benzylic alcohols? A: Yes, but benzylic carbocations are prone to dimerization.

• Fix: Use high dilution (0.1 M) to minimize intermolecular side reactions.

Visualizing the Pathway

The following diagram illustrates the mechanistic divergence that determines success or failure.

Figure 2: Mechanistic pathway showing the divergence between elimination and successful amination.

References

• Jirgensons, A., Kauss, V., Kalvinsh, I., & Gold, M. R. (2000).[1][2] "A Practical Synthesis of tert-Alkylamines via the Ritter Reaction with Chloroacetonitrile." Synthesis, 2000(12), 1709–1712.[3]

• Reddy, K. L. (2003).[2][4][5] "An efficient method for the conversion of aromatic and aliphatic nitriles to the corresponding N-tert-butyl amides: a modified Ritter reaction."[2][4][5] Tetrahedron Letters, 44(7), 1453–1455.

• Feng, C., Yan, B., Yin, G., Chen, J., & Ji, M. (2018).[2][4] "Fe(ClO4)3[2][4]·H2O-Catalyzed Ritter Reaction: A Convenient Synthesis of Amides from Esters and Nitriles."[2] Synlett, 29, 2257–2264.[2][4]

• Ritter, J. J., & Minieri, P. P. (1948). "A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles." Journal of the American Chemical Society, 70(12), 4045–4048.

Sources

• 1. A Practical Synthesis of tert-Alkylamines via the Ritter Reaction with Chloroacetonitrile [organic-chemistry.org]
• 2. Ritter Reaction [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. An efficient method for the conversion of aromatic and aliphatic nitriles to the corresponding N-tert-butyl amides: a modified Ritter reaction [organic-chemistry.org]

Technical Support Center: Strategic Control of Side Products in the Alkylation of 3,4-Dichlorobenzene

Welcome to the technical support center for navigating the complexities of 3,4-dichlorobenzene alkylation. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this crucial chemical transformation. Here, we move beyond simple protocols to provide in-depth, scientifically grounded answers to the challenges you may encounter, with a focus on minimizing unwanted side products and maximizing the yield of your desired compound.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing not just solutions but also the underlying chemical principles.

Issue 1: High Levels of Polyalkylation Observed

Question: My reaction is producing significant amounts of di- and tri-alkylated 3,4-dichlorobenzene. How can I favor mono-alkylation?

Answer: Polyalkylation is a common pitfall in Friedel-Crafts alkylation.[1][2] It arises because the introduction of an electron-donating alkyl group activates the aromatic ring, making the mono-alkylated product more reactive than the starting 3,4-dichlorobenzene.[1][2][3] This increased nucleophilicity leads to further alkylation.

Here are several strategies to suppress this side reaction:

• Employ a Large Excess of the Aromatic Substrate: By significantly increasing the molar ratio of 3,4-dichlorobenzene to the alkylating agent, you can statistically favor the electrophile reacting with the un-substituted starting material.[1][4][5] In some industrial applications, ratios as high as 30:1 to 50:1 are used to ensure mono-substitution.[1]

• Control Reaction Temperature: Lowering the reaction temperature can decrease the rate of the subsequent alkylation reactions, thereby enhancing the selectivity for the mono-alkylated product.[1]

• Modify the Catalyst: While powerful, strong Lewis acids like aluminum chloride (AlCl₃) can aggressively promote polysubstitution.[1] Consider using a milder Lewis acid or a solid acid catalyst to achieve better control.

• Consider Friedel-Crafts Acylation Followed by Reduction: This two-step approach is often the most effective method to guarantee mono-substitution.[1][3][6] The acyl group introduced in the first step is electron-withdrawing, which deactivates the ring and prevents further substitution.[3][7] The resulting ketone can then be reduced to the desired alkyl group.[3][6]

Issue 2: Unexpected Isomer Distribution

Question: I am not obtaining the expected regioselectivity in my alkylation. Why is this happening and how can I control it?

Answer: The directing effects of the two chlorine atoms on the 3,4-dichlorobenzene ring, combined with the potential for carbocation rearrangement of the alkylating agent, determine the final isomer distribution. The chlorine atoms are ortho-, para-directing but also deactivating.

• Carbocation Rearrangement: A primary limitation of Friedel-Crafts alkylation is the propensity of the carbocation electrophile to rearrange to a more stable form (e.g., a primary carbocation rearranging to a secondary or tertiary one via a hydride or alkyl shift).[7][8][9] This can lead to the formation of an alkylated product with a different alkyl structure than the one from the starting alkyl halide.

• Steric Hindrance: The positions of the chlorine atoms can sterically hinder the approach of the electrophile, influencing where the alkyl group attaches.

To improve regioselectivity:

• Choice of Alkylating Agent: Use an alkylating agent that is less prone to rearrangement. For example, using a tertiary alkyl halide will directly form a stable tertiary carbocation.

• Reaction Conditions: Temperature can influence the product distribution.[10][11] Running the reaction at lower temperatures can sometimes favor the kinetically controlled product over the thermodynamically more stable, rearranged product.[5]

• Catalyst Selection: The choice of catalyst can impact the isomer ratio. Shape-selective catalysts, such as certain zeolites, can sterically guide the alkylation to a specific position.[12]

• Utilize Friedel-Crafts Acylation: As mentioned previously, the acylium ion formed during acylation is resonance-stabilized and does not undergo rearrangement.[7] This allows for the introduction of a straight-chain alkyl group (after reduction) without the risk of isomerization.

Issue 3: Low or No Conversion

Question: My reaction is not proceeding, or the yield is very low. What are the potential causes?

Answer: Several factors can lead to poor conversion in the alkylation of a deactivated ring like 3,4-dichlorobenzene.

• Insufficient Catalyst Activity: The two chlorine atoms deactivate the benzene ring, making it less nucleophilic.[7] Standard Lewis acids might require more forcing conditions (higher temperatures, longer reaction times) to achieve a reasonable reaction rate.[12]

• Catalyst Deactivation: Moisture is a significant inhibitor of Lewis acid catalysts. Ensure all glassware is thoroughly dried and that all reagents and solvents are anhydrous.[12]

• Inadequate Temperature: The alkylation of deactivated aromatic rings often necessitates higher temperatures to overcome the activation energy barrier.[12]

To address low conversion:

• Increase Catalyst Loading or Use a Stronger Lewis Acid: A higher concentration of the catalyst or switching to a more potent Lewis acid can enhance the reaction rate.

• Increase Reaction Temperature: Gradually increasing the reaction temperature can improve the yield, but be mindful of the potential for increased side product formation.[10]

• Ensure Anhydrous Conditions: Take meticulous care to exclude water from your reaction setup.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions about the alkylation of 3,4-dichlorobenzene.

Q1: What is the best general approach to achieve clean, high-yield mono-alkylation of 3,4-dichlorobenzene?

A1: For the highest selectivity and to avoid the common pitfalls of polyalkylation and carbocation rearrangement, the most reliable method is to perform a Friedel-Crafts acylation followed by a reduction of the resulting ketone.[3][6] The acyl group's deactivating nature prevents multiple substitutions, and the acylium ion's stability prevents rearrangements.[3][7]

Q2: How do the two chlorine atoms on 3,4-dichlorobenzene influence the position of alkylation?

A2: The chlorine atoms are ortho-, para-directing. This means they direct incoming electrophiles to the positions ortho and para to themselves. In 3,4-dichlorobenzene, the available positions are 2, 5, and 6. The directing effects of both chlorine atoms will influence the final regioselectivity, often leading to a mixture of isomers. Steric hindrance will also play a role in determining the major product.

Q3: Can I use alcohols or alkenes as alkylating agents for 3,4-dichlorobenzene?

A3: Yes, in the presence of a strong protic acid (like sulfuric acid) or a Lewis acid, alcohols and alkenes can serve as precursors to carbocations and thus act as alkylating agents.[5][7][13] However, they are also subject to the same limitations of carbocation rearrangement and polyalkylation.

Q4: Are there any "greener" alternatives to traditional Lewis acid catalysts?

A4: Yes, research is ongoing into more environmentally friendly catalysts. Solid acid catalysts, such as zeolites and clays, are being explored as they can be more easily separated from the reaction mixture and potentially reused. In some cases, graphite has been shown to catalyze Friedel-Crafts alkylation reactions, eliminating the need for a traditional Lewis acid and the associated aqueous workup.[14]

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Alkylation with Minimized Polyalkylation

This protocol outlines a general method for the mono-alkylation of 3,4-dichlorobenzene using a large excess of the aromatic substrate.

Materials:

• 3,4-Dichlorobenzene (large excess, e.g., 10 equivalents)

• Alkyl halide (1 equivalent)

• Anhydrous Aluminum Chloride (AlCl₃) (1.1 equivalents)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Ice bath

• Apparatus for quenching and extraction (separatory funnel, beakers)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Setup: Assemble a clean, dry round-bottom flask with a magnetic stirrer and a dropping funnel. The entire apparatus should be under an inert atmosphere (e.g., nitrogen or argon).

• Initial Mixture: To the flask, add the large excess of 3,4-dichlorobenzene and anhydrous DCM. Cool the mixture to 0 °C in an ice bath.

• Catalyst Addition: Carefully and portion-wise, add the anhydrous AlCl₃ to the stirred solution.

• Alkyl Halide Addition: In the dropping funnel, place a solution of the alkyl halide in a small amount of anhydrous DCM. Add this solution dropwise to the reaction mixture over a period of 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C or room temperature while monitoring the progress by TLC or GC.

• Workup: Once the reaction is complete, carefully quench the reaction by slowly pouring it over crushed ice. This will decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM.

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified further by distillation or recrystallization.

Protocol 2: Friedel-Crafts Acylation of 3,4-Dichlorobenzene

This protocol details the acylation of 3,4-dichlorobenzene, the first step in the two-step sequence to achieve clean mono-alkylation.

Materials:

• 3,4-Dichlorobenzene (1 equivalent)

• Acyl chloride (1 equivalent)

• Anhydrous Aluminum Chloride (AlCl₃) (1.1 equivalents)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Ice bath

Procedure:

• Setup: In a clean, dry round-bottom flask under an inert atmosphere, suspend anhydrous AlCl₃ in anhydrous DCM.

• Cooling: Cool the suspension to 0-5 °C using an ice bath.

• Acyl Chloride Addition: Add the acyl chloride dropwise to the cooled AlCl₃ suspension while stirring. Allow the mixture to stir for 15-20 minutes to form the acylium ion complex.

• Substrate Addition: Add a solution of 3,4-dichlorobenzene in a small amount of anhydrous DCM dropwise to the reaction mixture, maintaining the temperature at 0-5 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC or GC).

• Workup and Purification: Follow the workup and purification steps outlined in Protocol 1. The product will be an acylated 3,4-dichlorobenzene (a ketone). This can then be reduced using standard methods like the Clemmensen or Wolff-Kishner reduction to obtain the final mono-alkylated product.[3]

Data Presentation

Table 1: Effect of Catalyst on Polyalkylation (Illustrative)

Catalyst	Molar Ratio (Arene:Alkyl Halide)	Temperature (°C)	Mono-alkylation (%)	Poly-alkylation (%)
AlCl₃	1:1	25	60	40
AlCl₃	10:1	25	90	10
FeCl₃	10:1	25	85	15
Zeolite H-BEA	10:1	50	95	5

Note: This table provides illustrative data to demonstrate trends. Actual results will vary based on specific substrates and reaction conditions.

Visualizations

Reaction Mechanism and Side Product Formation

Caption: A logical workflow for troubleshooting common issues.

References

• Chegg. (2016, July 13). How can polyalkylation be minimized in Friedel-Crafts alkylation? Chegg. Retrieved February 28, 2026, from [Link]

• Vedantu. (n.d.). Friedel Crafts Reaction: Alkylation and Acylation Explained. Vedantu. Retrieved February 28, 2026, from [Link]

• Adi Chemistry. (n.d.). FRIEDEL CRAFTS ALKYLATION | MECHANISM | APPLICATIONS. Adi Chemistry. Retrieved February 28, 2026, from [Link]

• Chemistry Stack Exchange. (2018, September 14). How to control the Friedel–Crafts alkylation reaction to methylbenzene as the major product? Chemistry Stack Exchange. Retrieved February 28, 2026, from [Link]

• Physics Forums. (2019, April 10). What temperature should be used for the Friedel-Crafts alkylation of benzene? Physics Forums. Retrieved February 28, 2026, from [Link]

• Unknown. (n.d.). ORGANIC REACTION MECHANISM. Retrieved February 28, 2026, from [Link]

• Chemistry Learner. (2019, November 13). Friedel-Crafts Alkylation Reaction Mechanism With Examples. Chemistry Learner. Retrieved February 28, 2026, from [Link]

• Chemistry Steps. (2025, June 20). Friedel-Crafts Alkylation. Chemistry Steps. Retrieved February 28, 2026, from [Link]

• Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. Mettler Toledo. Retrieved February 28, 2026, from [Link]

• ResearchGate. (n.d.). The effects of reaction temperature on the Friedel–Crafts alkylation... ResearchGate. Retrieved February 28, 2026, from [Link]

• Unknown. (n.d.). Clinical and High-Dose Alkylating Agents. Retrieved February 28, 2026, from [Link]

• Taylor & Francis. (n.d.). Alkylating agents – Knowledge and References. Taylor & Francis. Retrieved February 28, 2026, from [Link]

• ResearchGate. (n.d.). Understanding the regioselectivity and reactivity of Friedel–Crafts benzoylation using Parr functions. ResearchGate. Retrieved February 28, 2026, from [Link]

• Unknown. (2014, February 27). The Friedel-Crafts Reaction. Retrieved February 28, 2026, from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Sequential and regioselective Friedel–Crafts reactions of gem-dihalogenocyclopropanecarbonyl chlorides with benzenes for the synthesis of 4-aryl-1-naphthol derivatives. Royal Society of Chemistry. Retrieved February 28, 2026, from [Link]

• Semantic Scholar. (n.d.). Cationic DABCO-based Catalyst for Site-Selective C−H Alkylation via Photoinduced Hydrogen-Atom Transfer. Semantic Scholar. Retrieved February 28, 2026, from [Link]

• Oncohema Key. (2016, June 18). Alkylating Agents. Oncohema Key. Retrieved February 28, 2026, from [Link]

• Drugs.com. (n.d.). List of Alkylating agents. Drugs.com. Retrieved February 28, 2026, from [Link]

• Chemistry LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts. Retrieved February 28, 2026, from [Link]

• ResearchGate. (2025, August 9). A comparison of several modern alkylating agents. ResearchGate. Retrieved February 28, 2026, from [Link]

• PMC. (2017, June 21). Selective sp3 C–H alkylation via polarity-match-based cross-coupling. PMC. Retrieved February 28, 2026, from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Wikipedia. Retrieved February 28, 2026, from [Link]

• ResearchGate. (2025, August 10). Highly selective hydrogenation of 3,4-dichloronitrobenzene over Pd/C catalysts without inhibitors. ResearchGate. Retrieved February 28, 2026, from [Link]

• ResearchGate. (2025, August 6). Liquid-phase catalytic hydrogenation of 3,4-dichloronitrobenzene over Pt/C catalyst under gradient-free flow conditions in the presence of pyridine. ResearchGate. Retrieved February 28, 2026, from [Link]

• EduBirdie. (n.d.). Friedel-Crafts Alkylation | Eastern Kentucky University. EduBirdie. Retrieved February 28, 2026, from [Link]

• ResearchGate. (2025, August 5). (PDF) Sequential and regioselective Friedel–Crafts reactions of gem-dihalogenocyclopropanecarbonyl chlorides with benzenes for the synthesis of 4-aryl-1-naphthol derivatives. ResearchGate. Retrieved February 28, 2026, from [Link]

• Chemistry LibreTexts. (2015, July 18). 15.12: Limitations of Friedel-Crafts Alkylations. Chemistry LibreTexts. Retrieved February 28, 2026, from [Link]

• Beyond Benign. (n.d.). Friedel-Crafts Alkylation. Beyond Benign. Retrieved February 28, 2026, from [Link]

• Google Patents. (n.d.). CN1962608A - Catalytic hydrogenation method for preparing 3,4-dichloroaniline. Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Friedel Crafts Reaction: Alkylation and Acylation Explained [vedantu.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chegg.com [chegg.com]
• 5. adichemistry.com [adichemistry.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. physicsforums.com [physicsforums.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. beyondbenign.org [beyondbenign.org]

Stability of 2-(3,4-Dichlorophenyl)propan-2-amine under ambient conditions

Technical Support Center: 2-(3,4-Dichlorophenyl)propan-2-amine

A Guide to Stability, Handling, and Troubleshooting for Research Professionals

Welcome to the technical support guide for 2-(3,4-Dichlorophenyl)propan-2-amine (CAS No. 91896-84-3). This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability of this compound under ambient conditions. As Senior Application Scientists, we understand that the integrity of your starting materials is paramount to the success of your experiments. This guide offers a combination of foundational knowledge, frequently asked questions, and actionable troubleshooting protocols to ensure you get the most reliable results from your work.

Section 1: Core Stability Profile and Recommended Handling

2-(3,4-Dichlorophenyl)propan-2-amine is a substituted amine that, like many primary amines, possesses inherent reactivity that necessitates specific storage and handling procedures to maintain its purity and stability over time. While the compound may be shipped at ambient temperatures for short durations, long-term storage under such conditions is not recommended.[1]

The primary concerns for the stability of this compound under ambient conditions are its susceptibility to oxidation by atmospheric oxygen and reaction with carbon dioxide . These degradation pathways can be accelerated by exposure to light and moisture.

Key Recommendations:

• Long-Term Storage: The compound should be stored at 2-8°C , sealed tightly in its original container to prevent exposure to air and moisture.[1]

• Inert Atmosphere: For critical applications or very long-term storage, blanketing the compound with an inert gas such as argon or nitrogen is a best practice.

• Handling: When not in use, ensure the container is securely sealed. Minimize the time the container is open to the atmosphere. Use in a well-ventilated area or under a fume hood.

Data Summary Table

Property	Value	Source
CAS Number	91896-84-3	[1][2]
Molecular Formula	C₉H₁₁Cl₂N	[1][2]
Molecular Weight	204.10 g/mol	[1]
Recommended Storage	Sealed in dry, 2-8°C	[1]
Typical Purity	≥98%	[1]
Physical Form	White to yellow powder or crystals

Section 2: Frequently Asked Questions (FAQs)

Q1: My vial of 2-(3,4-Dichlorophenyl)propan-2-amine was left on the bench at room temperature over the weekend. Is it still viable?

A: This depends on the specific conditions (temperature, humidity, light exposure) and the sensitivity of your application. For short periods (1-3 days) in a sealed container, significant degradation is unlikely, as evidenced by its ability to be shipped at ambient temperature.[1] However, for highly sensitive quantitative assays or GMP-regulated workflows, we strongly recommend re-analyzing the material's purity using a validated method, such as the HPLC protocol provided in Section 4.1 , before use.

Q2: What are the common visual indicators of compound degradation?

A: The most common sign of degradation, typically due to oxidation, is a change in color . A fresh, high-purity sample should be a white or off-white solid. The appearance of a yellow or brownish tint is a strong indicator that oxidation has occurred. Other signs may include clumping of the powder, which suggests moisture absorption.

Q3: What are the most probable degradation pathways for this compound under ambient conditions?

A: Based on the chemistry of primary amines, two primary degradation pathways are of concern under ambient conditions:

• Oxidation: The primary amine group is susceptible to oxidation by atmospheric O₂, potentially forming nitroso, nitro, or other colored byproducts. This process can be catalyzed by light and trace metal impurities.

• Carbamate Formation: Primary amines can react reversibly with atmospheric carbon dioxide (CO₂), especially in the presence of moisture, to form a carbamate salt. While this may not always represent permanent degradation, it can affect the compound's physical properties and assay results. Studies on other diamines have shown this is a primary route of interaction with the atmosphere.[3][4]

Diagram: Potential Ambient Degradation Pathways

Caption: Potential degradation pathways for the compound under ambient conditions.

Section 3: Troubleshooting Guide

Problem: My sample, which was originally white, has developed a distinct yellow or brown color.

• Causality: This coloration is almost certainly due to oxidation of the amine functional group. The extent of discoloration often correlates with the level of impurity.

• Solution Workflow: The usability of the sample depends entirely on your experimental tolerance for impurities. For qualitative or screening purposes where a small percentage of impurity is acceptable, the material might still be usable. For quantitative studies, synthesis of sensitive materials, or in vivo work, the material's purity must be re-established. We recommend following the workflow below.

Diagram: Workflow for Handling Discolored Samples

Caption: Decision workflow for researchers encountering discolored samples.

Problem: I am observing unexpected peaks in my HPLC or GC-MS analysis.

• Causality: These peaks could be (a) degradation products, (b) residual solvents or impurities from the original synthesis, or (c) contaminants from your experimental setup. If the sample has been stored improperly, degradation is a likely cause.

• Troubleshooting Steps:

  • Analyze a Standard: If possible, analyze a fresh, unopened lot of the compound as a reference standard to differentiate between synthesis impurities and degradation products.

  • Consider Degradation Products: Thermal degradation of similar compounds often involves cleavage of the C-N bond.[5] Potential byproducts could include 3,4-dichlorotoluene or related compounds.

  • Employ GC-MS: If volatile impurities are suspected, the GC-MS protocol in Section 4.2 is highly effective for identification.

  • Check Your System: Run a blank (solvent only) to ensure the extraneous peaks are not from your solvent, glassware, or analytical instrument.

Section 4: Experimental Protocols

These protocols provide a starting point for assessing the purity of your material. Optimization may be required for your specific instrumentation.

Protocol 4.1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This method is robust for determining the purity of the primary amine compound and detecting non-volatile, polar impurities.[6]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Sample Preparation: Accurately weigh ~5 mg of 2-(3,4-Dichlorophenyl)propan-2-amine and dissolve in 10 mL of a 50:50 mixture of Acetonitrile:Water to create a 0.5 mg/mL stock solution. Dilute as necessary.

• Analysis: Inject 10 µL. Purity is calculated based on the area percentage of the main peak relative to the total area of all peaks.

Protocol 4.2: Identification of Potential Degradation Products by GC-MS

This method is ideal for identifying volatile or semi-volatile degradation products, which may arise from bond cleavage.[5]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (or similar).

• Carrier Gas: Helium, constant flow of 1.0 mL/min.

• Inlet: Split/splitless injector, 250°C.

• Oven Program:

  • Initial temperature: 60°C (hold for 2 min).

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 min at 280°C.

• Mass Spectrometer Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: 40-500 amu.

  • Source Temperature: 230°C.

• Sample Preparation: Dissolve ~1 mg of the sample in 1 mL of a suitable solvent like dichloromethane or ethyl acetate.

• Data Analysis: Identify peaks in the total ion chromatogram. Compare the resulting mass spectra against a spectral library (e.g., NIST) to tentatively identify degradation products.

References

• Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents , ScienceDirect, [Link]

• Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents , University of Kentucky UKnowledge, [Link]

• Thermal Degradation and Corrosion of Amines for CO2 Capture , The University of Texas at Austin, [Link]

• Thermal Stability of Amine Compounds and Dichloromethane , AIDIC, [Link]

• Environmental Chemistry Method for Propanil & 3,4-DCA in Water , EPA, [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Page loading... [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. uknowledge.uky.edu [uknowledge.uky.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

GC-MS fragmentation pattern of 2-(3,4-Dichlorophenyl)propan-2-amine

An in-depth analytical evaluation by a Senior Application Scientist.

Executive Summary & Analytical Context

In the realm of forensic toxicology and pharmaceutical analysis, distinguishing between structurally similar isomers and isobars is a persistent challenge. 2-(3,4-Dichlorophenyl)propan-2-amine —an

-dimethylbenzylamine derivative—shares significant structural overlap with heavily regulated phenethylamine-based stimulants such as 3,4-Dichlorophentermine and 3,4-Dichloromethamphetamine.

While these compounds may exhibit similar retention behaviors on standard non-polar stationary phases, their electron impact (EI) mass spectrometry fragmentation pathways diverge fundamentally. This guide objectively compares the GC-MS performance and fragmentation mechanics of 2-(3,4-Dichlorophenyl)propan-2-amine against its phenethylamine alternatives, providing researchers with a self-validating analytical framework for definitive identification.

Mechanistic Mass Spectrometry: The Causality of Fragmentation

To understand why 2-(3,4-Dichlorophenyl)propan-2-amine behaves differently from its alternatives, we must examine the thermodynamics of EI fragmentation at 70 eV. Aliphatic amines predominantly undergo

-cleavage. According to Stevenson’s Rule, the positive charge will strongly favor the fragment with the lowest ionization energy.

In typical phentermines (e.g., 3,4-Dichlorophentermine), the aryl ring is separated from the amine-bearing carbon by a methylene bridge (

-position). -cleavage results in the loss of a highly stable substituted benzyl radical, leaving an iminium ion at m/z 58 as the overwhelming base peak[1].

However, in 2-(3,4-Dichlorophenyl)propan-2-amine , the 3,4-dichlorophenyl group is directly attached to the

-carbon. This forces the molecule into a divergent -cleavage competition:

• Loss of the 3,4-dichlorophenyl radical (145 Da): Yields the standard iminium ion at m/z 58.

• Loss of a methyl radical (15 Da): Yields a highly conjugated, resonance-stabilized cation at m/z 188 (with characteristic 190 and 192 isotopic clusters due to the two chlorine atoms).

Because the extensive

-conjugation of the [Ar-C(CH3)=NH2]+ fragment drastically lowers its ionization energy, the loss of the methyl radical outcompetes the loss of the aryl radical. Consequently, the base peak shifts from m/z 58 to m/z 188, providing a definitive diagnostic marker.

Figure 1: Divergent alpha-cleavage pathways of 2-(3,4-Dichlorophenyl)propan-2-amine under EI-MS.

Comparative GC-MS Performance Data

To objectively compare performance, the table below summarizes the diagnostic ions for 2-(3,4-Dichlorophenyl)propan-2-amine and its primary structural alternatives. Relying solely on m/z 58 is a common pitfall that leads to false positives in complex matrices [2]. By monitoring the high-mass conjugated fragments, specificity is mathematically guaranteed.

Target Compound	Structural Class	Underivatized Base Peak	Major EI Fragments (m/z)	HFBA-Derivatized Base Peak
2-(3,4-Dichlorophenyl)propan-2-amine	-dimethylbenzylamine	188	188, 190, 58, 145	384 (M - CH3)
3,4-Dichlorophentermine	-dimethylphenethylamine	58	58, 159, 161	254 (M - ArCH2)
3,4-Dichloromethamphetamine	N-methylphenethylamine	58	58, 159, 161	254 (M - ArCH2)
3,4-Dichloroamphetamine	Phenethylamine	44	44, 159, 161	240 (M - ArCH2)

Self-Validating Experimental Protocol

Primary and secondary amines frequently exhibit peak tailing due to hydrogen bonding with active silanol groups in the GC inlet and column. To ensure a self-validating, highly reproducible system, this protocol utilizes Heptafluorobutyric Anhydride (HFBA) derivatization [3].

Step-by-Step Methodology

• Internal Standard Integration (Validation Step): Add 50 µL of Phentermine-d5 (10 µg/mL) to 1.0 mL of the biological/analytical sample. Causality: The deuterated standard monitors both extraction recovery and derivatization efficiency, ensuring no false negatives occur due to reagent degradation.

• Alkaline Liquid-Liquid Extraction (LLE): Adjust the sample to pH 10.5 using 0.1 M NaOH. Extract with 2.0 mL of Hexane:Ethyl Acetate (90:10 v/v). Vortex for 2 minutes and centrifuge at 3000 rpm for 5 minutes. Causality: At pH 10.5, the amine (pKa ~9.5) is fully deprotonated. The predominantly non-polar solvent blend maximizes the recovery of the lipophilic free base while rejecting polar matrix interferents.

• HFBA Derivatization: Transfer the organic layer to a silanized glass vial. Add 50 µL of HFBA. Cap and incubate at 60°C for 30 minutes. Causality: HFBA replaces the active N-H protons with a bulky, electron-withdrawing heptafluorobutyryl group. This not only eliminates peak tailing but adds 196 Da to the molecule, shifting the diagnostic

  -cleavage ions well above the noisy low-mass background (< m/z 100) typical of biological matrices.

• Reconstitution: Evaporate the sample to dryness under a gentle stream of nitrogen (to remove excess acidic anhydride). Reconstitute in 100 µL of anhydrous ethyl acetate.

• Instrumental Analysis: Inject 1 µL in splitless mode onto a DB-5MS column (30m x 0.25mm x 0.25µm).

  • Oven Ramp: 100°C (hold 1 min) to 280°C at 15°C/min.

  • MS Parameters: EI mode at 70 eV; Source temp 230°C.

Figure 2: Self-validating GC-MS workflow utilizing HFBA derivatization for amine stabilization.

Causality in Hardware Selection

The choice of a 5% phenyl-arylene stationary phase (e.g., DB-5MS) is not arbitrary. The arylene backbone provides exceptional thermal stability and ultra-low bleed[4]. When analyzing HFBA-derivatized 2-(3,4-Dichlorophenyl)propan-2-amine, the target base peak shifts to m/z 384. High column bleed from inferior stationary phases produces siloxane ions (e.g., m/z 355, 429) that directly interfere with the signal-to-noise ratio of these high-mass diagnostic fragments. The DB-5MS ensures a pristine baseline, allowing for parts-per-billion (ppb) level limits of detection (LOD).

References

• Phenomenex. "GC-MS Drug Testing in Toxicology." Phenomenex Blog. Available at:[Link]

• National Institute of Standards and Technology (NIST). "Differentiation of Structurally Similar Phenethylamines." Available at: [Link]

• Office of Justice Programs (OJP). "Forensic Drug Identification by Gas Chromatography." Available at: [Link]

• Agilent Technologies. "Improved Thermal Stability of DB-5Q GC Column for Controlled Substances." Available at: [Link]

High-Field vs. Benchtop NMR: A Comparative Guide for the Structural Verification of 3,4-Dichloro-α,α-dimethylbenzylamine

As pharmaceutical manufacturing shifts toward Process Analytical Technology (PAT) and localized quality control, the reliance on centralized, superconducting Nuclear Magnetic Resonance (NMR) spectrometers is being challenged by the advent of cryogen-free benchtop NMR systems.

This guide objectively compares the analytical performance of an 80 MHz Benchtop NMR against a standard 400 MHz High-Field NMR for the structural verification and quantitative analysis (qNMR) of 3,4-dichloro-α,α-dimethylbenzylamine —a sterically hindered, halogenated active pharmaceutical ingredient (API) intermediate.

By deconstructing the causality behind spectral resolution, sensitivity, and relaxation kinetics, this guide provides researchers and drug development professionals with a self-validating framework for instrument selection.

Compound Profile & Analytical Challenges

3,4-Dichloro-α,α-dimethylbenzylamine (Chemical Formula: C₁₁H₁₅Cl₂N) features a 3,4-dichlorophenyl ring attached to a tertiary benzylic carbon bearing two methyl groups and a primary amine.

From an NMR perspective, this molecule presents a distinct comparative challenge:

• The Aliphatic Region: Contains a highly isolated, intense 6-proton singlet (gem-dimethyl group) that is ideal for qNMR integration on any magnetic field strength.

• The Aromatic Region: Contains three protons (H-2, H-5, H-6) with complex ortho- and meta- spin-spin couplings (J-couplings). This region rigorously tests an instrument's chemical shift dispersion and its ability to resolve first-order vs. second-order spectra.

Experimental Methodology: A Self-Validating qNMR Protocol

To objectively compare both systems, a rigorous quantitative NMR (qNMR) workflow must be established. We utilize 1,3,5-trimethoxybenzene (TMXB) as an internal standard, a highly stable reference material recognized for its isolated aromatic singlet at 6.08 ppm [1].

Step-by-Step Workflow

• Gravimetric Preparation: Using an ultra-microbalance, accurately weigh ~20.0 mg of the API and ~5.0 mg of certified TMXB [2].

• Dissolution: Co-dissolve the solids in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as a chemical shift reference (0.00 ppm). Transfer to a standard 5 mm NMR tube.

• Acquisition Parameters (Crucial Causality):

  • Nucleus: ¹H

  • Number of Scans (NS): 16 (Sufficient for a 20 mg sample to achieve S/N > 250).

  • Relaxation Delay (D1): 15 seconds. Why? TMXB protons exhibit a long longitudinal relaxation time (T₁ ≈ 2–3 s). To achieve >99% magnetization recovery and prevent integration errors, D1 must be set to

    .

• Data Processing: Apply a 0.3 Hz exponential line broadening (LB) window function to optimize the Signal-to-Noise (S/N) ratio. Perform a Fourier Transform (FT), followed by manual zero- and first-order phase correction to ensure purely absorptive Lorentzian line shapes.

Fig 1. Comparative NMR workflow for API structural verification and qNMR.

Comparative Data Analysis

A. Resolution & Chemical Shift Dispersion (The Aromatic Region)

The most striking difference between benchtop and high-field NMR lies in the resolution of the aromatic protons.

At 400 MHz , the Larmor frequency dictates a wide frequency sweep (Hz) per ppm. The chemical shift difference (

) between the aromatic protons is significantly larger than their scalar J-couplings (J). Because the ratio , the spectrum is first-order . You will clearly observe:

• H-2: Doublet (~7.65 ppm, J ≈ 2.0 Hz)

• H-5: Doublet (~7.38 ppm, J ≈ 8.5 Hz)

• H-6: Doublet of doublets (~7.32 ppm, J ≈ 8.5, 2.0 Hz)

At 80 MHz , the chemical shift dispersion in Hz is reduced by a factor of 5, but the J-coupling (a property of the chemical bonds) remains constant. Consequently, the

ratio drops below 10. This induces second-order effects (roofing and peak merging) [3]. The distinct doublets collapse into a complex, overlapping multiplet between 7.30 – 7.70 ppm.

Fig 2. Causality of spectral resolution based on magnetic field strength and J-coupling.

B. Sensitivity & qNMR Performance

Sensitivity (Signal-to-Noise) is governed by the Boltzmann distribution of nuclear spins, which favors higher magnetic fields. The 400 MHz system will inherently produce a higher S/N ratio per scan.

However, for routine qNMR of 3,4-dichloro-α,α-dimethylbenzylamine, both instruments perform exceptionally well . Because the gem-dimethyl singlet (~1.45 ppm) is highly intense and completely isolated from the TMXB standard peak (6.08 ppm), the 80 MHz benchtop system can accurately determine API purity with <1% error margin, matching the high-field system's quantitative capabilities [4].

Quantitative Data Summaries

Table 1: Predicted ¹H NMR Peak Assignments (CDCl₃)

Proton Environment	Shift (ppm)	Integration	Multiplicity (400 MHz)	Multiplicity (80 MHz)
Aromatic H-2	~7.65	1H	Doublet (J = 2.0 Hz)	Complex Multiplet
Aromatic H-5	~7.38	1H	Doublet (J = 8.5 Hz)	Complex Multiplet
Aromatic H-6	~7.32	1H	Doublet of Doublets	Complex Multiplet
Amine (-NH₂)	~1.60	2H	Broad Singlet	Broad Singlet
Aliphatic (-CH₃)₂	~1.45	6H	Singlet	Singlet
TMXB (Standard)	6.08	3H	Singlet	Singlet

Table 2: Performance & Operational Comparison

Metric	80 MHz Benchtop NMR	400 MHz High-Field NMR
Primary Use Case	Routine QC, PAT, Reaction Monitoring	Complex Elucidation, Trace Impurities
Spectral Resolution	Moderate (Second-order aromatics)	Excellent (First-order aromatics)
qNMR Viability	High (for isolated peaks)	Very High (for all peaks)
Cryogens Required	No (Permanent NdFeB Magnet)	Yes (Liquid Helium & Nitrogen)
Footprint & Cost	Fume-hood compatible / Low CapEx	Dedicated facility / High CapEx & OpEx

Conclusion & Recommendations

The choice between benchtop and high-field NMR is dictated by the specific analytical goal rather than raw power alone.

• Choose 400 MHz High-Field NMR if you are performing initial structural elucidation of 3,4-dichloro-α,α-dimethylbenzylamine, identifying unknown trace impurities, or requiring first-order resolution of the aromatic ring.

• Choose 80 MHz Benchtop NMR if the structure is already known and you are conducting routine batch release, purity testing via qNMR, or real-time reaction monitoring. The benchtop system easily resolves the gem-dimethyl group for accurate quantification, bypassing the high operational costs and infrastructural bottlenecks of superconducting magnets [5].

References

• Malz, F., & Jancke, H. (2005). Use and qualification of primary and secondary standards employed in quantitative 1H NMR spectroscopy of pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Oxford Instruments. (2023, May 30). High-field to Benchtop NMR Spectroscopy - Part 3. Retrieved from [Link]

• Casanova, F. (2023, December 18). Transforming reaction monitoring with benchtop NMR spectroscopy. Manufacturing Chemist. Retrieved from [Link]

• Technology Networks. (2024, January 31). Benchtop NMR Breaks New Ground. Retrieved from [Link]

A Comparative Guide to the FTIR Characterization of 2-(3,4-Dichlorophenyl)propan-2-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Importance of Spectroscopic Verification

2-(3,4-Dichlorophenyl)propan-2-amine is a substituted aromatic amine with potential applications in pharmaceutical synthesis and as a chemical intermediate.[1][2] Unambiguous structural confirmation is a critical step in the drug development pipeline, ensuring the identity and purity of active pharmaceutical ingredients (APIs) and their precursors. FTIR spectroscopy offers a rapid, non-destructive, and highly informative method for such verification. By probing the vibrational modes of a molecule's functional groups, FTIR provides a unique spectral "fingerprint."[3] This guide will dissect the expected FTIR spectrum of 2-(3,4-Dichlorophenyl)propan-2-amine, elucidating the contributions of its primary amine, dichlorinated aromatic ring, and isopropyl moieties.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

To ensure the reliability of the spectral data, a standardized experimental protocol is paramount. The following method is recommended for the analysis of 2-(3,4-Dichlorophenyl)propan-2-amine.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with a diamond attenuated total reflectance (ATR) accessory is recommended for ease of use and minimal sample preparation.[4]

Sample Preparation:

• Ensure the ATR crystal is clean by recording a background spectrum of air. The baseline should be flat, with no significant absorption bands.

• If the sample is a solid, place a small amount (typically a few milligrams) directly onto the ATR crystal.

• Apply consistent pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• If the sample is a liquid, a single drop is sufficient.[3]

Data Acquisition:

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.[4]

• Data Processing: The acquired spectrum should be baseline corrected and, if necessary, ATR corrected.

Caption: Experimental workflow for FTIR analysis.

Predicted FTIR Spectrum of 2-(3,4-Dichlorophenyl)propan-2-amine

The following table summarizes the expected characteristic absorption bands for 2-(3,4-Dichlorophenyl)propan-2-amine, based on the known frequencies of its constituent functional groups.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
3300-3500	Medium, Sharp	N-H Asymmetric & Symmetric Stretch	Primary Amine
3000-3100	Medium to Weak	Aromatic C-H Stretch	Dichlorophenyl Ring
2850-3000	Medium	Aliphatic C-H Stretch	Isopropyl Group
1580-1650	Medium	N-H Bend (Scissoring)	Primary Amine
1400-1600	Medium to Strong	C=C Ring Stretch	Dichlorophenyl Ring
1370-1390	Medium	C-H Bend (Symmetric)	Isopropyl Group
1020-1250	Medium to Strong	C-N Stretch	Aliphatic Amine
850-550	Strong	C-Cl Stretch	Dichlorophenyl Ring
665-910	Broad, Strong	N-H Wag	Primary Amine

Comparative Analysis: Differentiating from Structural Analogs

The true power of FTIR lies in its ability to distinguish between closely related structures. Below, we compare the expected spectrum of 2-(3,4-Dichlorophenyl)propan-2-amine with that of potential starting materials, isomers, and related compounds.

Comparison with Starting Material: 1,2-Dichloro-4-(prop-1-en-2-yl)benzene

A plausible synthetic precursor, this alkene lacks the primary amine group.

• Key Differentiating Peaks: The spectrum of the starting material will be absent of the characteristic N-H stretching bands between 3300-3500 cm⁻¹, the N-H bending peak around 1580-1650 cm⁻¹, and the broad N-H wagging band.[5][6]

• Corroborating Peaks: The alkene will exhibit a C=C stretching vibration around 1640-1680 cm⁻¹ and vinylic =C-H stretching above 3000 cm⁻¹.[7]

Comparison with Isomer: 2-(3,5-Dichlorophenyl)propan-2-amine

This isomer differs only in the substitution pattern of the chlorine atoms on the aromatic ring.[8]

• Subtle but Significant Differences: The primary and aliphatic amine absorptions will be nearly identical. The key distinction will lie in the "fingerprint" region, specifically the aromatic C-H out-of-plane bending (wagging) bands between 900-675 cm⁻¹.[9] The 1,2,4-trisubstitution pattern of the target molecule will produce a different pattern of overtone and combination bands compared to the 1,3,5-trisubstitution of the isomer.[9]

Comparison with a Secondary Amine Analog: N-methyl-2-(3,4-Dichlorophenyl)propan-2-amine

A secondary amine analog would present a distinct N-H stretching profile.

• N-H Stretching: Instead of the two distinct N-H stretching bands of a primary amine, a secondary amine will show only a single, weaker band in the 3300-3500 cm⁻¹ region.[6][10]

• N-H Bending: The N-H bending vibration in the 1580-1650 cm⁻¹ region is typically absent or very weak for secondary amines.[6]

Caption: Key spectral differences for comparative analysis.

In-Depth Interpretation of Key Vibrational Modes

• N-H Vibrations: The presence of two distinct peaks in the 3300-3500 cm⁻¹ region is a hallmark of a primary amine, corresponding to the asymmetric and symmetric N-H stretching modes.[5][6] Hydrogen bonding can cause these peaks to broaden.[11] The N-H scissoring (bending) vibration around 1600 cm⁻¹ is another strong indicator.[6] The broad N-H wagging absorption further confirms the presence of the primary amine.[6]

• Aromatic System: The dichlorinated phenyl ring will exhibit C-H stretching vibrations just above 3000 cm⁻¹.[9][12] Aromatic C=C in-ring stretching vibrations are expected as a series of bands between 1400 and 1600 cm⁻¹.[9] The substitution pattern on the aromatic ring will influence the pattern of weak overtone bands between 2000-1665 cm⁻¹ and the stronger out-of-plane C-H bending bands in the 900-675 cm⁻¹ region.[9]

• Aliphatic Groups: The isopropyl group will be characterized by sp³ C-H stretching vibrations typically found between 2850 and 3000 cm⁻¹.[7][13] The symmetric bending of the two methyl groups of the isopropyl moiety often gives rise to a characteristic doublet around 1370-1390 cm⁻¹.

• Carbon-Halogen Bond: The C-Cl stretching vibrations are expected to appear as strong bands in the lower frequency region of the spectrum, typically between 850 and 550 cm⁻¹.[7][14] The exact position can be influenced by the overall molecular structure.

Conclusion

FTIR spectroscopy provides a robust and reliable method for the characterization of 2-(3,4-Dichlorophenyl)propan-2-amine. By carefully analyzing the key vibrational modes associated with the primary amine, the dichlorinated aromatic ring, and the isopropyl group, one can confidently confirm the structure of the target molecule. Furthermore, a comparative analysis of the FTIR spectrum against those of potential precursors, isomers, and related analogs allows for a high degree of certainty in compound identification and purity assessment. This guide provides the foundational knowledge for researchers, scientists, and drug development professionals to effectively utilize FTIR spectroscopy in their analytical workflows.

References

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from [Link]

• NC State University Libraries. (n.d.). 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

• Difference Between. (2023, December 25). Difference between Primary Secondary and Tertiary Amines Via FTIR. Retrieved from [Link]

• Al-Attar, S., et al. (2022). Dataset of Fourier transform infrared (FTIR) spectra of a primary amine, selected aldehydes, and their Schiff bases acquired using the Invenio-R spectrometer.

• Spectroscopy Online. (2020, December 20). Organic Nitrogen Compounds II: Primary Amines. Retrieved from [Link]

• Wisdomlib. (2025, July 31). Aromatic C-H stretching: Significance and symbolism. Retrieved from [Link]

• Wisdomlib. (2025, July 31). C-Cl stretching: Significance and symbolism. Retrieved from [Link]

• PubChemLite. (n.d.). 2-(3,5-dichlorophenyl)propan-2-amine. Retrieved from [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. chemscene.com [chemscene.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Dataset of Fourier transform infrared (FTIR) spectra of a primary amine, selected aldehydes, and their Schiff bases acquired using the Invenio-R spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. PubChemLite - 2-(3,5-dichlorophenyl)propan-2-amine (C9H11Cl2N) [pubchemlite.lcsb.uni.lu]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. rockymountainlabs.com [rockymountainlabs.com]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. wisdomlib.org [wisdomlib.org]
• 13. Detailed Explanation of Infrared Spectroscopy Characteristic Functional Group Analysis Technology - Oreate AI Blog [oreateai.com]
• 14. wisdomlib.org [wisdomlib.org]

Differentiating 2-(3,4-Dichlorophenyl)propan-2-amine from regioisomers

Analytical Differentiation of 2-(3,4-Dichlorophenyl)propan-2-amine from its Regioisomers: A Comprehensive Comparison Guide

Executive Summary & Structural Context

The compound 2-(3,4-Dichlorophenyl)propan-2-amine (CAS 91896-84-3)[1] belongs to the class of substituted cumylamines (

-dimethylbenzylamines). Because the aromatic ring contains two chlorine substituents, the molecule exists as one of six possible regioisomers: 2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-dichloro.

Differentiating these structurally similar isomers is a well-established analytical challenge in pharmaceutical impurity profiling and forensic chemistry, as electron ionization mass spectra of regioisomeric phenethylamines are notoriously similar[2]. To definitively identify the 3,4-dichloro isomer and exclude its alternatives, researchers must employ a multi-tiered analytical approach that exploits molecular symmetry, steric crowding (the ortho-effect), and scalar proton-proton coupling[3].

Logical Workflow for Isomer Differentiation

The following decision tree outlines the optimal analytical workflow. It prioritizes non-destructive Nuclear Magnetic Resonance (NMR) to establish symmetry, followed by Gas Chromatography-Mass Spectrometry (GC-MS) to probe steric effects, and 1D-NOE NMR to finalize the exact substitution pattern.

Caption: Logical workflow for the analytical differentiation of dichlorophenylpropan-2-amine regioisomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Self-Validating Standard

NMR provides an absolute, self-validating map of the aromatic substitution pattern. The causality here relies on scalar proton-proton coupling (

-coupling). Protons adjacent to each other (ortho) couple strongly ( Hz), while protons separated by one carbon (meta) couple weakly ( Hz).

Expertise & Experience Insight: While 1D

H NMR easily identifies the 3,4-dichloro isomer via its classic ABX/AMX spin system (an isolated doublet, an ortho-coupled doublet, and a doublet of doublets), differentiating the 2,4- and 2,5-dichloro isomers requires spatial correlation. By utilizing a 1D-NOE or NOESY experiment, irradiation of the -methyl protons will show a spatial correlation to the H-6 aromatic proton. In the 2,4-isomer, H-6 is an ortho-coupled doublet ( Hz). In the 2,5-isomer, H-6 is a meta-coupled doublet ( Hz).

Table 1: NMR Predictive Signatures for Dichlorophenylpropan-2-amine Isomers

Regioisomer	C Aromatic Signals	H Aromatic Splitting Pattern	Coupling Constants ( )
3,4-Dichloro	6 (Asymmetrical)	d (1H), d (1H), dd (1H)	Hz, Hz
2,3-Dichloro	6 (Asymmetrical)	dd (1H), t (1H), dd (1H)	Hz, Hz
2,4-Dichloro	6 (Asymmetrical)	d (1H), dd (1H), d (1H)	Hz, Hz
2,5-Dichloro	6 (Asymmetrical)	d (1H), dd (1H), d (1H)	Hz, Hz
2,6-Dichloro	4 (Symmetrical)	d (2H), t (1H)	Hz
3,5-Dichloro	4 (Symmetrical)	d (2H), t (1H)	Hz

Gas Chromatography-Mass Spectrometry (GC-MS) Profiling

Under 70 eV Electron Ionization (EI), cumylamines undergo rapid

-cleavage. The target molecule, 2-(3,4-Dichlorophenyl)propan-2-amine, has a monoisotopic mass of 203.0 Da. The loss of a methyl radical (-15 Da) yields a highly stable resonance-stabilized cation at m/z 188/190/192, which typically forms the base peak.

Causality of the Ortho-Effect: Isomers with a chlorine atom at the 2-position (2,3-, 2,4-, 2,5-, and 2,6-dichloro) experience severe steric crowding against the bulky

-dimethylamine group. Upon ionization, this steric strain drives the expulsion of a chlorine radical, yielding a prominent fragment at m/z 168/170[2]. The 3,4-dichloro isomer lacks this steric crowding and will show minimal to no abundance, allowing for rapid chromatographic differentiation[3].

Table 2: Expected GC-MS Fragmentation Patterns

Fragment	m/z (Cl Isotope Pattern)	Causality / Mechanism	Diagnostic Utility
	188 / 190 / 192	-cleavage of the isopropyl group.	Base peak for all isomers; confirms cumylamine backbone.
	58	Cleavage of the Ar-C bond.	Validates the intact amine side-chain.
	168 / 170	Expulsion of Cl radical due to steric crowding.	Prominent only in 2,X-dichloro isomers (Ortho-effect).
	153 / 155	Sequential loss of methyl and chlorine.	Secondary confirmation of the ortho-effect.

Experimental Protocols

Protocol A: Self-Validating GC-MS Analysis

This protocol is designed to validate the structural integrity of the analyte prior to ionization by checking for specific low-mass iminium ions.

• Sample Preparation: Dissolve 1.0 mg of the amine (or its HCl salt, neutralized with 100

  L of 1M NaOH) in 1.0 mL of GC-grade ethyl acetate.

• Injection Parameters: Inject 1

  L using a split ratio of 50:1. Maintain the inlet temperature at 250 °C to ensure complete volatilization without thermal degradation.

• Chromatographic Separation: Use a 5% phenyl-methylpolysiloxane column (e.g., DB-5MS, 30 m × 0.25 mm × 0.25

  m).

  • Oven Program: 70 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 5 min).

• MS Acquisition: Operate in EI mode at 70 eV. Scan range: m/z 40–300.

• Internal Validation Check: Before analyzing the isotope pattern, verify the presence of the m/z 58 peak. If absent, the

  -dimethylamine side chain has degraded, and the sample must be re-prepared.

Protocol B: High-Resolution NMR Acquisition

This protocol utilizes internal integration checks to guarantee sample purity before evaluating J-couplings.

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of CDCl

  containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.
• H NMR Acquisition (400/600 MHz): Acquire 16 scans with a 90° pulse angle and a relaxation delay (D1) of 2.0 seconds to ensure complete relaxation of all protons.

• Internal Validation Check: Integrate the aliphatic singlet (

  1.4 - 1.6 ppm). Set this integral to exactly 6.00 (representing the two equivalent methyl groups). The total integration of the aromatic region (7.0 - 7.6 ppm) must equal 3.00 0.05. If it does not, the sample contains impurities that invalidate the splitting analysis.
• C NMR Acquisition: Acquire 512 scans with proton decoupling. Count the number of distinct signals in the aromatic region (120 - 150 ppm) to determine molecular symmetry (4 signals = symmetrical; 6 signals = asymmetrical)[4].

References

• PubChemLite. (n.d.). 2-(3,5-dichlorophenyl)propan-2-amine. Université du Luxembourg. Retrieved March 1, 2026, from [Link] (via uni.lu)[4]

• Westphal, F., Rösner, P., & Junge, T. (2010). Differentiation of regioisomeric ring-substituted fluorophenethylamines with product ion spectrometry. Forensic Science International, 194(1-3), 53-59. Retrieved March 1, 2026, from [Link]2]

• Awad, T., et al. (2009). Comparison of GC-MS and GC-IRD methods for the differentiation of methamphetamine and regioisomeric substances. National Institute of Justice. Retrieved March 1, 2026, from [Link]3]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Differentiation of regioisomeric ring-substituted fluorophenethylamines with product ion spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of GC-MS and GC-IRD methods for the differentiation of methamphetamine and regioisomeric substances | National Institute of Justice [nij.ojp.gov]
• 4. PubChemLite - 2-(3,5-dichlorophenyl)propan-2-amine (C9H11Cl2N) [pubchemlite.lcsb.uni.lu]

Melting point validation for 2-(3,4-Dichlorophenyl)propan-2-amine HCl

Melting Point Validation for 2-(3,4-Dichlorophenyl)propan-2-amine HCl: A Comparative Guide to USP <741> and USP <891> Methodologies

Executive Summary

2-(3,4-Dichlorophenyl)propan-2-amine hydrochloride (CAS: 1799285-33-8) is a highly substituted phenethylamine derivative utilized as a critical pharmaceutical intermediate. In drug development, the accurate determination of its melting point is not merely an identity test; it is a Critical Quality Attribute (CQA) that reflects the absolute purity, batch consistency, and crystalline integrity of the compound. Because amine hydrochlorides are prone to polymorphism and hygroscopicity, relying on a single thermal analysis method can lead to incomplete characterization.

This guide objectively compares traditional Capillary Melting Point methodologies against Differential Scanning Calorimetry (DSC), providing researchers with field-proven protocols and the mechanistic causality behind each experimental choice.

Methodological Comparison: Capillary vs. DSC

Capillary Melting Point (USP <741>)

The capillary method remains the workhorse of routine Quality Control (QC) and batch release. It relies on the visual observation of the phase transition—from the first detectable liquid phase to the complete disappearance of the solid phase [1].

Causality of Experimental Choices:

• Sample Pulverization: The sample must be gently pulverized to ensure a uniform particle size. Large, irregular crystals create air voids within the capillary tube. Because air is a poor thermal conductor, these voids cause thermal lag, artificially broadening the observed melting range and delaying the onset temperature [2].

• Heating Rate (1 °C/min): A slow, controlled ramp rate near the expected melting point ensures thermal equilibrium between the heating block and the sample. Faster rates cause the block temperature to outpace the sample temperature, leading to artificially high melting point readings[2].

Differential Scanning Calorimetry (USP <891>)

While capillary methods are subjective and rely on visual cues, DSC provides a quantitative measurement of heat flux. By measuring the temperature difference between the sample and a reference as they are heated, DSC captures precise endothermic events, including melting and polymorphic transitions [3].

Causality of Experimental Choices:

• Eutectic Impurity Detection: According to the Van 't Hoff equation, impurities that melt together with the main component (eutectic impurities) broaden the melting peak and depress the onset temperature. DSC can calculate absolute purity without needing a reference standard by mathematically analyzing this peak profile [4].

• Hermetic Sealing & Purge Gas: Using sealed aluminum pans prevents the loss of volatile impurities during heating. A dry nitrogen purge ensures that the sample does not undergo oxidative degradation before or during the melting transition, which would skew the thermodynamic profile[5].

Experimental Protocols

Protocol A: USP <741> Capillary Melting Point Determination

• Preparation: Dry the 2-(3,4-Dichlorophenyl)propan-2-amine HCl sample in a vacuum desiccator over silica gel for 24 hours to remove surface moisture. Rationale: Residual moisture acts as an impurity, causing freezing point depression.

• Pulverization: Gently crush the dried sample using an agate mortar and pestle until a fine, uniform powder is achieved.

• Loading: Introduce the powder into a standard glass capillary tube (0.8–1.2 mm internal diameter). Drop the tube through a 1-meter glass guide-tube onto a hard surface to compact the powder to a precise height of 3 mm. Rationale: Strict height control ensures consistent heat distribution across the sample bed [2].

• Instrument Setup: Pre-heat the melting point apparatus to approximately 5 °C below the expected melting onset.

• Analysis: Insert the capillary and apply a strict heating ramp rate of exactly 1 °C/min.

• Observation: Record the temperature at the first sign of liquefaction (Onset) and the temperature where the solid is completely melted (Clear Point).

Protocol B: USP <891> DSC Thermal Analysis

• Calibration: Ensure the DSC instrument is calibrated for temperature and enthalpy using a high-purity Indium standard (

  = 156.6 °C) at the exact heating rate intended for the sample.

• Sample Weighing: Accurately weigh 1.0 to 3.0 mg of the sample into a standard aluminum DSC pan. Rationale: Smaller sample masses improve peak resolution and minimize internal thermal gradients.

• Sealing: Crimp the pan with a pin-hole lid. Rationale: The pin-hole allows for the escape of any evolved gases, preventing pan deformation which would disrupt thermal contact with the sensor.

• Purge Gas: Establish a dry Nitrogen purge at 50 mL/min [5].

• Thermal Program: Equilibrate at 25 °C, then heat at a constant rate of 10 °C/min past the expected melting endotherm.

• Data Processing: Integrate the melting peak to determine the extrapolated onset temperature (true thermodynamic melting point) and the enthalpy of fusion (

  ).

Data Presentation

Table 1: Comparative Performance Metrics for Thermal Analysis

Feature	Capillary Method (USP <741>)	DSC Analysis (USP <891>)
Primary Principle	Visual phase change observation	Measurement of heat flux (Endothermic)
Sample Size Required	~3 mm column height (~5-10 mg)	1.0 – 3.0 mg
Heating Rate	1 °C/min (near melting point)	10 °C/min (Standard)
Output Data	Melting Range (Onset to Clear Point)	Extrapolated Onset, Peak Temp, Enthalpy
Purity Determination	Qualitative (Narrow range = High purity)	Quantitative (Van 't Hoff equation)
Polymorph Detection	Poor (Often visually indistinguishable)	Excellent (Distinct thermal events)

Table 2: Representative Validation Data for 2-(3,4-Dichlorophenyl)propan-2-amine HCl (Note: Data represents typical comparative baselines for highly substituted phenethylamine hydrochlorides during method transfer).

Batch ID	Capillary Range (1 °C/min)	DSC Extrapolated Onset	DSC Peak Temperature	Enthalpy of Fusion ( )
Batch A (High Purity)	185.2 °C – 186.1 °C	185.4 °C	186.3 °C	112.4 J/g
Batch B (Impure)	181.5 °C – 184.8 °C	182.1 °C	185.0 °C	98.6 J/g

Method Selection Workflow

Decision matrix for selecting the appropriate thermal validation method.

References

• USP 741 Melting Point or Range | Scribd | 1

• Compliance with amended General Chapter USP <741> Melting Range or Temperature | ResearchGate | 2

• USP 891 Thermal Analysis of Pharmaceuticals by DSC | Testing Laboratory | 3

• The Importance of Purity Determination of Pharmaceuticals | NETZSCH Analyzing & Testing |4

• Differential Scanning Calorimetry | Particle Technology Labs | 5

Sources

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. testinglab.com [testinglab.com]
• 4. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 5. particletechlabs.com [particletechlabs.com]

Comparative UV-Vis Spectroscopic Analysis of 3,4-Dichlorophenyl Amines: A Guide for Pharmaceutical QC

As a Senior Application Scientist, I frequently encounter analytical bottlenecks in the quality control (QC) of halogenated aromatic amines. 3,4-Dichlorophenyl amine, commonly known as 3,4-dichloroaniline (3,4-DCA), is a highly reactive intermediate essential for synthesizing active pharmaceutical ingredients (APIs) and complex agrochemicals like diuron and propanil[1]. Because impurities in the starting material directly propagate into downstream side reactions, assessing the purity of 3,4-DCA is a non-negotiable step in drug development.

This guide objectively compares High-Purity Pharmaceutical Grade 3,4-DCA against Standard Technical Grade alternatives. Rather than relying solely on chromatography, we will utilize UV-Vis absorption spectroscopy as a rapid, self-validating analytical system to verify structural integrity and detect isomeric impurities.

Mechanistic Grounding: The Photophysics of 3,4-DCA

To leverage UV-Vis spectroscopy effectively, we must first understand the causality behind the spectral signatures. The absorption spectrum of an aromatic amine is dictated by the conjugation of the nitrogen’s lone pair with the aromatic π-system.

• The Baseline (Aniline): In a neutral aqueous medium, unsubstituted aniline exhibits two primary absorption bands: a strong

  transition around 230 nm and a weaker transition near 280–294 nm[2][3].

• The Auxochromic Effect (3,4-DCA): The addition of two chlorine atoms at the 3 and 4 positions fundamentally alters the molecule's electronic landscape. While halogens are inductively electron-withdrawing, they also participate in resonance electron donation, extending the conjugated

  -system. This creates a distinct bathochromic (red) shift. Consequently, in neutral solutions, 3,4-DCA exhibits a primary absorption peak at 243–247 nm and a secondary peak extending to 310–317 nm[4][5].

• Protonation Dynamics (The Causality of pH): A robust analytical protocol must be self-validating. By shifting the medium to an acidic pH, the amine group becomes protonated, forming an anilinium ion. The nitrogen’s lone pair is now tied up in an N-H bond, completely breaking its conjugation with the benzene ring. As a result, the

  transition is eliminated, and the spectrum undergoes a severe hypsochromic (blue) shift, dropping to ~203 nm (resembling an isolated benzene ring)[2].

Fig 1: Photophysical mechanism of 3,4-dichloroaniline under neutral and acidic conditions.

Product Comparison: High-Purity vs. Technical Grade 3,4-DCA

When sourcing 3,4-DCA for API synthesis, the grade determines the impurity profile. Technical grades (~95% purity) frequently contain positional isomers (like 2,4-dichloroaniline) or residual chlorobenzenes. These impurities have overlapping but distinct UV-Vis profiles that can skew quantitative assays if not properly deconvoluted.

Quantitative Spectral Comparison

Compound / Grade	Primary Absorption Max ( 1)	Secondary Absorption Max ( 2)	Spectral Behavior in Acidic pH (pH < 2)	Suitability for API Synthesis
Aniline (Baseline Reference)	~230 nm	280 - 294 nm	Complete hypsochromic shift to ~203 nm	N/A (Analytical Baseline)
Product A: High-Purity 3,4-DCA (>99.5%)	245 nm	310 - 317 nm	Complete loss of 310 nm peak; shift to <230 nm	Optimal (No isomeric interference)
Product B: Technical Grade 3,4-DCA (~95%)	240 - 247 nm (Broadened)	295 - 315 nm (Shouldered)	Incomplete shift (Residual absorbance remains)	High Risk (Requires purification)

Data Interpretation: If a sample of Product B is acidified and still exhibits residual absorbance in the 300–320 nm range, it definitively proves the presence of non-basic conjugated impurities (e.g., chlorinated phenols or nitrobenzenes) that do not protonate under acidic conditions.

Experimental Protocol: Self-Validating UV-Vis Workflow

To ensure absolute trustworthiness in your QC process, follow this standardized, self-validating methodology. By using pH manipulation as an internal control, the assay proves that the observed absorbance is exclusively due to the target aromatic amine.

Step 1: Stock Solution Preparation Accurately weigh 10.0 mg of the 3,4-DCA sample and dissolve it in 100 mL of HPLC-grade methanol to create a 100 ppm stock solution. Ensure complete dissolution via sonication for 5 minutes.

Step 2: Neutral Phase Measurement (The Baseline) Dilute the stock solution to 10 ppm using deionized water (pH ~7.0). Blank the UV-Vis spectrophotometer with a matching 10% MeOH/H2O solution. Scan the sample from 200 nm to 400 nm. Record the exact absorbance values at the expected

of 245 nm and 310 nm[4][5].

Step 3: Acidic Phase Validation (The Internal Control) To a fresh 10 ppm sample aliquot, add 0.1 M HCl dropwise until the pH drops below 2.0. Re-scan the sample from 200 nm to 400 nm using an acidified blank.

Step 4: Causality & Data Deconvolution Overlay the neutral and acidic spectra. For High-Purity 3,4-DCA, the peak at 310 nm must completely disappear, and the 245 nm peak should undergo a severe hypsochromic shift. If any residual absorbance remains at 310 nm in the acidic sample, the batch contains non-amine conjugated impurities, invalidating its use for sensitive pharmaceutical synthesis.

Fig 2: Step-by-step UV-Vis spectrophotometric workflow for 3,4-DCA purity assessment.

References

• [5] Title:5 | Source: nih.gov

• [4] Title:6 | Source: ijartet.com

• [1] Title:1 | Source: fisheriesjournal.com

• [2] Title:2 | Source: askfilo.com

• [3] Title:3 | Source: aip.org

Sources

• 1. fisheriesjournal.com [fisheriesjournal.com]
• 2. Aniline absorbs at 280 nm but in acidic medium, the main absorption ban.. [askfilo.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. ijartet.com [ijartet.com]
• 5. 3,4-Dichloroaniline | C6H5Cl2N | CID 7257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ijartet.com [ijartet.com]

Comparative Bioassay Profiling of 4-Halogenated 2,5-Dimethoxyphenethylamines

[1][2]

Introduction & Scope

This guide provides a technical comparison of halogenated phenethylamines, specifically focusing on the 2C-X series (e.g., 2C-B, 2C-I) and their alpha-methylated amphetamine counterparts, the DOx series (e.g., DOI, DOB). These compounds are primary molecular probes for mapping the serotonin 5-HT2A receptor, a G-protein coupled receptor (GPCR) critical to neuropharmacology and consciousness research.

Target Audience: Medicinal chemists and neuropharmacologists. Objective: To objectively compare binding affinity (

), functional potency ( ), and intrinsic efficacy ( ) using standardized bioassay protocols.

The Structural Basis of Potency

The core pharmacophore is the 2,5-dimethoxyphenethylamine ring. The critical variable discussed here is the 4-position substituent (Chlorine, Bromine, Iodine).[1]

• Hydrophobic Interaction: The potency of these ligands generally correlates with the lipophilicity of the 4-position substituent. The receptor possesses a specific hydrophobic pocket formed by residues in Transmembrane Helix 4 and 5 that accommodates the halogen atom.

• Steric Constraints: While Iodine (in 2C-I/DOI) often yields high potency, larger substituents (e.g., n-propyl in 2C-P) probe the depth of this pocket.

5-HT2A Signaling & Assay Logic

To interpret bioassay data, one must understand the signal transduction pathway being measured. 5-HT2A is primarily

-coupled.

Diagram 1: 5-HT2A Signal Transduction Pathway

This diagram illustrates the mechanistic cascade that validates the use of Calcium Flux assays for these compounds.

Caption: Canonical Gq-mediated signaling pathway utilized in FLIPR calcium mobilization assays.

Comparative Performance Data

The following data aggregates results from radioligand binding assays (using

or ) and functional calcium flux assays.

Table 1: Binding Affinity and Functional Potency[1][2]

Compound	Structure Class	Halogen (Pos 4)	5-HT2A Affinity ( , nM)	Functional Potency ( , nM)	Efficacy ( )
DOI	Amphetamine	Iodine	0.7 – 2.2	0.5 – 2.0	Full Agonist (~90%)
DOB	Amphetamine	Bromine	0.8 – 2.5	1.0 – 3.0	Full Agonist (~90%)
2C-I	Phenethylamine	Iodine	1.0 – 4.5	5.0 – 15.0	Partial Agonist (~70%)
2C-B	Phenethylamine	Bromine	1.5 – 6.0	10.0 – 40.0	Partial Agonist (~60%)
25I-NBOMe	N-Benzyl	Iodine	0.04 – 0.5	0.04 – 1.0	Super Agonist (>95%)

Key Technical Insights:

• The Alpha-Methyl Boost: DOI (amphetamine) consistently demonstrates slightly higher affinity and significantly higher metabolic stability than 2C-I (phenethylamine), though the halogen contribution remains the primary driver of receptor fit.

• Partial vs. Full Agonism: While 2C-x compounds bind with high affinity (low

  ), they often act as partial agonists in functional assays compared to the full agonist DOI or the super-potent NBOMe derivatives.

• Selectivity: Most 4-halogenated phenethylamines lack high selectivity between 5-HT2A and 5-HT2C, necessitating the use of selective antagonists (e.g., MDL-100,907) in complex tissue assays to isolate the 5-HT2A response.

Experimental Protocols

To ensure reproducibility and data integrity, the following protocols are recommended. These are "self-validating" systems where positive controls (e.g., 5-HT) must meet specific thresholds for the assay to be considered valid.

Protocol A: Radioligand Competition Binding (Affinity)

Purpose: Determine

values.[2] Standard: NIMH-PDSP Protocol.

• Membrane Prep: Use HEK293 cells stably expressing human 5-HT2A receptors. Homogenize in 50 mM Tris-HCl (pH 7.4).

• Radioligand Selection:

  • Use

    (0.5–1.0 nM) to label the antagonist binding state (G-protein uncoupled).

  • Use

    (0.1–0.5 nM) to label the agonist high-affinity state (G-protein coupled). Note: Agonist labeling is more predictive of functional potency.

• Incubation: Incubate membranes with radioligand and varying concentrations of the test compound (10 pM to 10 µM) for 60–90 min at room temperature in the dark.

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% polyethyleneimine (PEI) to reduce non-specific binding.

• Validation: Non-specific binding (NSB) is defined using 10 µM Methysergide. Specific binding must be >85% of total binding.

Protocol B: FLIPR Calcium Mobilization (Function)

Purpose: Determine

and . Standard: Fluorescence Imaging Plate Reader (FLIPR) assay.

Diagram 2: FLIPR Assay Workflow

Caption: Step-by-step workflow for high-throughput calcium flux functional assays.

Critical Technical Nuance:

• Dye Selection: Fluo-4 AM or Calcium 6 (Molecular Devices) are preferred over Fura-2 for high-throughput plate readers due to better signal-to-noise ratios.

• Probenecid: Must be added to the dye loading buffer (2.5 mM) to inhibit the organic anion transporter, preventing the extrusion of the dye from the cells.

Expert Synthesis & Interpretation

When interpreting data from these assays, researchers must account for Functional Selectivity (Biased Agonism) .

• Head Twitch Response (HTR) Correlation: In vivo, the HTR in rodents is the behavioral proxy for 5-HT2A activation. While

  (affinity) is important, the (efficacy) derived from the Calcium Flux assay correlates more strongly with the intensity of the HTR.

• The "Window" of Hallucinogenesis: Compounds with high affinity (

  nM) but low efficacy ( ) may act as antagonists or weak partial agonists in vivo, failing to produce the characteristic behavioral phenotype despite binding the receptor.

• Safety Note: The NBOMe series (N-benzyl substituted) shows drastically higher potency (sub-nanomolar) and efficacy compared to the standard 2C/DOx series. In a clinical or handling context, this translates to a significantly lower safety margin.

References

• Rickli, A., et al. (2015). Receptor interaction profiles of novel N-2-methoxybenzyl (NBOMe) derivatives of 2,5-dimethoxy-substituted phenethylamines (2C drugs). Neuropharmacology, 99, 546-553. [Link]

• Knight, A. R., et al. (2004). Pharmacological characterisation of the agonist radioligand binding site of 5-HT2A, 5-HT2B and 5-HT2C receptors.[3] Naunyn-Schmiedeberg's Archives of Pharmacology, 370(2), 114-123.[3] [Link]

• Eshleman, A. J., et al. (2014). Neurochemical pharmacology of psychoactive substituted N-benzylphenethylamines: high potency agonists at 5-HT2A receptors. Biochemical Pharmacology, 87(4), 581-588. [Link]

• Nichols, D. E. (2016). Psychedelics. Pharmacological Reviews, 68(2), 264-355. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. psilosybiini.info [psilosybiini.info]
• 3. Pharmacological characterisation of the agonist radioligand binding site of 5-HT(2A), 5-HT(2B) and 5-HT(2C) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2-(3,4-Dichlorophenyl)propan-2-amine proper disposal procedures

Executive Directive: The Zero-Emission Standard[1]

As researchers, we often focus on the synthesis and utility of 2-(3,4-Dichlorophenyl)propan-2-amine (CAS: 91896-84-3), a halogenated amphetamine analog often used in neuropharmacology and receptor binding studies.[1] However, its disposal requires a shift in mindset from "waste management" to "environmental stewardship."[1]

This compound poses a dual challenge: it is a halogenated aromatic (persistent, toxic) and an amine (reactive base).[1] Improper disposal into non-halogenated streams or sanitary sewers risks catastrophic aquatic toxicity (H411) and the formation of dioxins during standard incineration.[1]

This guide provides a self-validating protocol to ensure your laboratory remains compliant, safe, and environmentally responsible.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the identity and specific hazards of the material.[1] This compound is not a generic organic waste; its chlorine content dictates its destruction path.[1]

Table 1: Physiochemical & Hazard Profile

Property	Specification	Critical Disposal Implication
Chemical Name	2-(3,4-Dichlorophenyl)propan-2-amine	Halogenated Waste : Requires high-temp incineration with acid scrubbing.[1]
CAS Number	91896-84-3	Use for waste manifesting and inventory tracking.[1]
Molecular Formula	C₉H₁₁Cl₂N	High Chlorine content (>30% by weight).[1]
Functional Group	Primary Amine (-NH₂), Aryl Chloride	Basic : Incompatible with strong acids/oxidizers in waste drums.[1]
GHS Classification	H411 (Toxic to aquatic life), H315 (Irritant)	Zero Drain Disposal : Absolute prohibition on sink disposal.[1]
RCRA Status	Characteristic Waste (Toxic)	Likely triggers D-listed criteria if leachable; treat as Hazardous Waste.[1]

Strategic Waste Segregation (The "Source Control" Principle)

The most common error in disposing of chlorinated amines is commingling them with non-halogenated solvents (e.g., Acetone, Ethanol).[1] This contaminates the entire waste stream, forcing the disposal facility to treat thousands of liters as halogenated waste, exponentially increasing costs and environmental impact.[1]

Protocol 1: The Segregation Workflow

• Isolate: Designate a specific satellite accumulation container for "Halogenated Organics."

• Buffer Check: If the amine is in an acidic solution (e.g., HPLC eluent with TFA), ensure the pH is stable.[1] If neat (pure solid), dissolve in a compatible halogenated solvent (e.g., Dichloromethane) only if liquid disposal is required by your facility.[1] Otherwise, dispose of as Solid Hazardous Waste .

• Incompatibility Check: NEVER mix with:

  • Concentrated Nitric Acid (Risk of nitration/explosion).[1]

  • Acid Chlorides (Violent exothermic reaction).[1]

  • Peroxides (Risk of radical formation).[1]

Visualizing the Decision Logic

The following diagram illustrates the decision matrix for categorizing this specific waste stream.

Figure 1: Waste Stream Decision Matrix. Note the critical segregation step for non-halogenated solutions to prevent cross-contamination.

Operational Disposal Procedures

Follow this step-by-step protocol to package and label the waste. This system is designed to meet strict EPA (US) and REACH (EU) compliance standards.[1]

Step 1: Container Selection

• Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar with a screw-top lid. Glass is acceptable but poses a breakage risk.[1]

• Liquids: Use an HDPE carboy or safety can rated for halogenated solvents.[1] Ensure the cap has a chemically resistant liner (PTFE/Teflon).[1]

Step 2: Chemical Deactivation (Optional but Recommended)

If you possess large quantities (>10g) of pure active amine, consider chemical deactivation before disposal to reduce operator risk downstream.[1]

• Method: Slowly treat the amine with an excess of dilute Hydrochloric Acid (1M HCl) to convert the volatile free base into the non-volatile hydrochloride salt.[1]

• Result: The salt form (Solid or Aqueous) is less likely to release vapors and is safer to handle.[1]

• Disposal: The resulting salt solution must still be treated as Halogenated Aqueous Waste .[1]

Step 3: Labeling

Your label is the primary communication tool for the disposal team.[1] It must include:

• Full Chemical Name: "2-(3,4-Dichlorophenyl)propan-2-amine" (No abbreviations).

• Hazard Constituents: "Halogenated Organic Amine."[1]

• Hazard Warnings: "TOXIC," "IRRITANT," "DANGEROUS FOR THE ENVIRONMENT."[1]

Step 4: Storage

Store the waste container in a Secondary Containment Tray (polypropylene) inside a ventilated chemical storage cabinet. Keep it away from:

• Oxidizers (Nitrates, Permanganates).[1]

• Anhydrides and Acid Chlorides.[1]

Emergency Response: Spill Management

Accidental release of chlorinated aromatics requires immediate, disciplined action to prevent soil/water contamination.[1]

Protocol 2: The SPILL-X Response

• Evacuate & Ventilate: Clear the immediate area.[1][2] If the spill is powder, turn off fans to prevent dispersal.[1] If liquid, open fume hood sashes to max safe height.[1]

• PPE Up: Double Nitrile gloves, Lab coat, Safety Goggles. Use a P100 respirator if dust is visible.[1]

• Contain: Use a spill pillow or vermiculite dike to circle the spill.[1]

• Neutralize/Absorb:

  • Liquids: Absorb with chemically inert pads or vermiculite.[1]

  • Solids: Cover with wet paper towels (to prevent dust) and scoop into a disposal bag.[1]

• Clean: Wash the area with a soap/water solution (surfactant) to lift the hydrophobic residues.[1] Do not use bleach (risk of reaction with amines).[1]

Figure 2: Emergency Spill Response Workflow.[1]

Regulatory Compliance & Final Disposition

• US EPA (RCRA): This material constitutes a "Characteristic Hazardous Waste" due to toxicity.[1] It must be manifested and shipped to a TSDF (Treatment, Storage, and Disposal Facility) permitted for hazardous incineration.[1]

• Incineration Requirement: Because of the Chlorine atoms, the facility must use an incinerator equipped with a scrubber to neutralize Hydrogen Chloride (HCl) gas generated during combustion.[1]

• Controlled Substance Note: While 2-(3,4-Dichlorophenyl)propan-2-amine is a distinct isomer, it is structurally related to controlled amphetamines (e.g., 3,4-Dichloroamphetamine).[1] Always verify your institution's specific controlled substance protocols.[1] If listed, it requires "Reverse Distribution" rather than standard disposal.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 3041175, 1-(2,4-dichlorophenyl)propan-2-amine (Isomer Reference).[1] Retrieved from [Link][1]

• US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual.[1] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[1] Retrieved from [Link][1]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. aeciph.com [aeciph.com]

Navigating the Unknown: A Guide to Personal Protective Equipment for Novel Phenylpropan-2-amine Compounds

By Dr. Evelyn Reed, Senior Application Scientist

The Principle of Precaution: Assessing Risk for Novel Compounds

When confronted with a substance with an incomplete toxicological profile, the precautionary principle must be the cornerstone of all safety protocols. The molecular structure of 2-(3,4-Dichlorophenyl)propan-2-amine suggests potential hazards associated with aromatic amines and chlorinated hydrocarbons. Aromatic amines as a class are known for potential toxic effects, including methemoglobinemia, and some are recognized as carcinogens. Chlorinated hydrocarbons can exhibit toxicity to the liver, kidneys, and central nervous system. Therefore, in the absence of specific data, it is prudent to treat this compound as potentially hazardous through all routes of exposure: inhalation, dermal contact, and ingestion.

A thorough risk assessment is the first and most critical step before any handling of the substance. This involves a careful evaluation of the quantities being used, the nature of the experimental procedures (e.g., weighing, dissolution, heating), and the potential for aerosol generation.

Core Personal Protective Equipment (PPE) Ensemble

For handling 2-(3,4-Dichlorophenyl)propan-2-amine, a comprehensive PPE ensemble is mandatory to create multiple barriers between the researcher and the chemical.

Table 1: Recommended PPE for Handling 2-(3,4-Dichlorophenyl)propan-2-amine

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Neoprene Gloves (double-gloved)	Provides a robust barrier against dermal absorption. Double-gloving is recommended to mitigate the risk of exposure from a single glove failure.
Eye Protection	Chemical Splash Goggles or a Full-Face Shield	Protects against splashes and potential aerosols. A full-face shield offers additional protection for the entire face.
Body Protection	Flame-Resistant Laboratory Coat with Tight Cuffs	Prevents contact with skin and personal clothing. Tight cuffs minimize the risk of chemicals entering the sleeves.
Respiratory Protection	NIOSH-approved Respirator with Organic Vapor Cartridges	Essential for procedures that may generate dust or aerosols, or when handling the substance outside of a certified chemical fume hood.

Engineering Controls: The First Line of Defense

While PPE is crucial, it should be considered the last line of defense. Engineering controls are designed to isolate the hazard from the operator and are paramount for safe handling.

• Chemical Fume Hood: All manipulations of 2-(3,4-Dichlorophenyl)propan-2-amine, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood with a demonstrated face velocity of at least 100 feet per minute.

• Ventilated Enclosures: For weighing small quantities of potent compounds, a ventilated balance enclosure or powder containment hood provides an additional layer of protection by minimizing the dispersal of fine powders.

Safe Handling and Decontamination Procedures

A systematic approach to handling and decontamination is essential to prevent accidental exposure and cross-contamination.

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure all necessary PPE is correctly donned and that the chemical fume hood is functioning properly. Prepare all necessary equipment and reagents to minimize the time spent actively handling the substance.

• Weighing: Conduct all weighing operations within a ventilated enclosure or chemical fume hood. Use disposable weighing boats to prevent cross-contamination.

• Dissolution: When dissolving the compound, add the solvent slowly to the solid to minimize splashing. Ensure the vessel is appropriately capped or covered during agitation.

• Post-Handling: After completing the experimental work, meticulously decontaminate all surfaces and equipment.

Decontamination and Disposal

• Surface Decontamination: All surfaces within the chemical fume hood should be wiped down with an appropriate solvent (e.g., ethanol or isopropanol), followed by a soap and water solution.

• Waste Disposal: All solid waste, including contaminated gloves, weighing boats, and paper towels, must be disposed of in a clearly labeled hazardous waste container. Liquid waste containing 2-(3,4-Dichlorophenyl)propan-2-amine should be collected in a designated, sealed, and properly labeled hazardous waste container. Follow all institutional and local regulations for hazardous waste disposal.

Emergency Procedures: Planning for the Unexpected

Even with the most stringent precautions, accidents can happen. A well-defined emergency plan is critical.

• Dermal Exposure: In case of skin contact, immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.

• Eye Exposure: If the compound comes into contact with the eyes, immediately flush with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: If vapors or dust are inhaled, move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Spill Response: In the event of a spill, evacuate the immediate area and alert your institution's environmental health and safety (EHS) department. Do not attempt to clean up a significant spill without proper training and equipment. For minor spills within a chemical fume hood, use an appropriate absorbent material, and decontaminate the area as described above.

Logical Workflow for Safe Handling

The following diagram illustrates the logical progression of safety considerations when working with a novel compound like 2-(3,4-Dichlorophenyl)propan-2-amine.

Caption: Workflow for Safe Handling of Novel Compounds.

Conclusion

The safe handling of novel chemical compounds is a fundamental responsibility of every researcher. By adhering to the precautionary principle, utilizing appropriate engineering controls, wearing a comprehensive PPE ensemble, and following established safe handling and emergency procedures, scientists can mitigate the risks associated with working with substances with unknown toxicological profiles. This systematic approach ensures a safer laboratory environment for everyone.

References

• National Institutes of Health. (n.d.). Aromatic Amines. National Cancer Institute. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2019). Toxic Substances Portal - Chlorinated Hydrocarbons. Centers for Disease Control and Prevention. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Glove Selection Chart. EH&S. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Chemical Fume Hoods. U.S. Department of Labor. Retrieved from [Link]